2-Methoxy-4-(methoxycarbonyl)benzoate

• CAS: 256936-25-1

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical Structure, Physical Properties, and Synthetic Applications of 2-Methoxy-4-(methoxycarbonyl)benzoate

Executive Summary

In modern drug discovery and complex organic synthesis, the selection of highly functionalized building blocks dictates the efficiency of downstream pathways. 2-Methoxy-4-(methoxycarbonyl)benzoate —predominantly utilized and commercially sourced as its parent acid, 2-methoxy-4-(methoxycarbonyl)benzoic acid (CAS: 256936-25-1) —is a prime example of such a scaffold.

Characterized by its dual-ester/acid functionality and specific stereoelectronic profile, this compound is a critical intermediate in the synthesis of biphenyl-based muscarinic receptor antagonists[1]. This whitepaper dissects the structural causality of its physical properties and provides a field-proven, self-validating protocol for its application in amide coupling workflows.

Chemical Structure & Stereoelectronic Analysis

The reactivity of 2-Methoxy-4-(methoxycarbonyl)benzoate is entirely governed by the positional arrangement of its substituents on the central benzene ring:

• C1 - Carboxylate/Carboxylic Acid Core: The primary site of reactivity for amide coupling.

• C2 - Methoxy Group (-OCH₃): Positioned ortho to the C1 carboxylate, this group introduces significant steric hindrance. However, it also donates electron density into the aromatic ring via resonance (+M effect) while withdrawing electrons inductively (-I effect).

• C4 - Methoxycarbonyl Group (-COOCH₃): A methyl ester positioned para to the C1 group. As a strong electron-withdrawing group, it decreases the overall electron density of the ring, thereby increasing the acidity of the C1 carboxylic acid. This facilitates rapid deprotonation to the reactive benzoate anion during synthetic workflows.

Causality in Synthesis: The ortho-methoxy group makes the C1 carbon sterically congested. Standard coupling reagents (like DCC or HOBt) often fail or result in low yields due to this crowding. Therefore, highly electrophilic and less sterically demanding active esters (such as those formed by HOAt) are mandatory to drive the reaction forward[1].

Physical and Chemical Properties

Understanding the physical parameters of this compound is essential for optimizing solvent selection and predicting phase behavior during purification. Below is a consolidated table of its quantitative data.

Property	Value
Chemical Name	2-Methoxy-4-(methoxycarbonyl)benzoic acid
Common Synonyms	2-methoxyterephthalic acid 4-methyl ester[2]
CAS Number	256936-25-1
Molecular Formula	C₁₀H₁₀O₅
Molecular Weight	210.18 g/mol
Boiling Point	363.7 ± 27.0 °C (Predicted)
Density	1.282 ± 0.06 g/cm³ (Predicted)[3]
GHS Hazard Codes	H302, H315, H319, H335
Storage Conditions	Room temperature, tightly closed, well-ventilated[3],[4]

Application Pathway: Muscarinic Receptor Antagonists

In pharmaceutical development, 2-Methoxy-4-(methoxycarbonyl)benzoate is not an end-product but a foundational node. It is famously utilized in the synthesis of biphenyl compounds that exhibit anticholinergic activity. These muscarinic receptor antagonists are formulated for inhalation to provide bronchoprotective effects, making them vital for treating chronic obstructive pulmonary disease (COPD) and asthma[1].

Logical pathway from benzoate building block to COPD therapeutic agent.

Experimental Protocol: Self-Validating Amide Coupling

To successfully utilize this building block, one must overcome the steric hindrance of the ortho-methoxy group. The following protocol leverages EDC and HOAt to create a highly reactive intermediate[1].

Reagent Rationale (The "Why")

• Solvent (DMF): Selected for its high dielectric constant, perfectly solvating both the polar benzoate derivative and the coupling reagents.

• Activator (EDC): A water-soluble carbodiimide that activates the carboxylic acid. The resulting urea byproduct is easily washed away during aqueous workup.

• Additive (HOAt): 1-Hydroxy-7-azabenzotriazole is chosen over HOBt because the nitrogen atom in its pyridine ring provides an anchimeric (neighboring group) effect. This dramatically enhances the electrophilicity of the active ester, overcoming the steric block of the C2-methoxy group.

• Base (DIPEA): A non-nucleophilic base that deprotonates the amine precursor without competing as a nucleophile itself.

Step-by-Step Methodology

• Preparation: To a clean, dry round-bottom flask, add 2-methoxy-4-(methoxycarbonyl)benzoic acid (450 mg, 2.1 mmol) and dissolve in anhydrous DMF (10 mL)[1].

• Activation: Add EDC (630 mg, 3.3 mmol), HOAt (2.4 mL, 1.18 mmol, 0.5M in DMF), and DIPEA (1.3 mL, 7.05 mmol) to the stirring solution[1].

• In-Process Control (IPC) - Self-Validation Step: Stir for 15 minutes. Pull a 5 µL aliquot, quench in methanol, and analyze via LC-MS. Validation metric: The disappearance of the parent acid mass (m/z 211 [M+H]+) and the appearance of the HOAt-active ester mass confirms complete activation. Do not proceed until activation is ≥95%.

• Coupling: Once the mixture is homogeneous and validated, slowly add the amine precursor (approx. 2.4 mmol)[1].

• Reaction: Stir the reaction mixture continuously at room temperature for 16 hours[1].

• Workup: Dilute the mixture with ethyl acetate and wash sequentially with 1N HCl, saturated NaHCO₃, and brine. The EDC-urea byproduct will partition into the aqueous layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the amide intermediate.

Step-by-step amide coupling workflow for 2-Methoxy-4-(methoxycarbonyl)benzoate.

Safety and Handling

As an active pharmaceutical intermediate, strict adherence to safety protocols is required. The compound is classified under GHS as harmful if swallowed (H302), and it causes skin (H315) and serious eye irritation (H319). It may also cause respiratory irritation (H335).

Handling: Always manipulate the powder within a certified fume hood to avoid inhalation of dust. Use non-sparking tools and prevent electrostatic discharge[4].

References

• 2-Methoxy-4-(methoxycarbonyl)
• 2-methoxy-4-(methoxycarbonyl)
• US8273894B2 - Biphenyl compounds useful as muscarinic receptor antagonists Source: Google Patents URL
• GHS 11 (Rev.11)

Sources

• 1. US8273894B2 - Biphenyl compounds useful as muscarinic receptor antagonists - Google Patents [patents.google.com]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 256936-25-1 Name: [xixisys.com]
• 3. 2-methoxy-4-(methoxycarbonyl)benzoic acid | 256936-25-1 [m.chemicalbook.com]
• 4. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 256936-25-1 Name: [xixisys.com]

Comprehensive NMR Characterization of 2-Methoxy-4-(methoxycarbonyl)benzoate Derivatives: Analytical Workflows and Mechanistic Insights

Executive Summary

The functionalized aromatic building block 2-methoxy-4-(methoxycarbonyl)benzoate —most commonly isolated and characterized as its neutral dimethyl ester, methyl 2-methoxy-4-(methoxycarbonyl)benzoate (dimethyl 2-methoxyterephthalate)—is a critical intermediate in modern materials science. It is extensively utilized in the synthesis of performance-advantaged polymers from lignin-derived monomers and in the defect engineering of functionalized Metal-Organic Frameworks (MOFs) such as EuBDC-OMe and UiO-66 derivatives[1],.

This whitepaper provides an authoritative guide to the 1 H and 13 C NMR chemical shifts of this molecule. By deconstructing the mesomeric (+M) and inductive (-I) effects of its substituents, we establish a self-validating analytical workflow that ensures absolute regiochemical assignment and structural integrity.

Electronic Effects & Causality in Chemical Shifts

To accurately assign the NMR spectra of methyl 2-methoxy-4-(methoxycarbonyl)benzoate, one must understand the competing electronic forces acting upon the aromatic ring. The chemical shifts are not random; they are a direct readout of the molecule's electron density distribution.

• The Mesomeric (+M) Effect of the 2-Methoxy Group: The oxygen lone pairs of the ether methoxy group at C-2 donate electron density into the aromatic π -system. This heavily shields the ortho (C-1, C-3) and para (C-5) positions, pushing their 13 C signals upfield.

• The Inductive (-I) Effect of Oxygen: The high electronegativity of the oxygen atom strongly deshields the directly attached carbon (C-2), pulling it downfield to the characteristic aryl-ether region (~158.8 ppm)[2].

• The Electron-Withdrawing Ester Groups: The methoxycarbonyl groups at C-1 and C-4 withdraw electron density, generally deshielding their ortho protons.

Causality in Action: Why is C-3 the most shielded carbon in the ring (112.90 ppm)? Because it is strictly ortho to the strongly donating methoxy group and does not bear an electron-withdrawing ester. Conversely, C-1 is also ortho to the methoxy group but is directly attached to an ester, resulting in a net downfield shift to 124.27 ppm[2].

Quantitative Data Summaries

The following tables summarize the 1 H and 13 C NMR data for methyl 2-methoxy-4-(methoxycarbonyl)benzoate in CDCl 3​ at 500 MHz and 125 MHz, respectively[2].

Table 1: 1 H NMR Chemical Shifts (500 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity & Integration	Mechanistic Causality
H-6	7.74	d, 1H ( J≈8.0 Hz)*	Deshielded by the ortho ester; unaffected by the +M shielding of the meta methoxy group.
H-3 / H-5	7.59	m, 2H (Overlap)	H-3 is shielded by the ortho methoxy; H-5 is shielded by the para methoxy. Their signals accidentally overlap.
1-COOCH 3​	3.88	s, 3H (Overlap)	Accidental isochrony with the 4-ester group.
4-COOCH 3​	3.88	s, 3H (Overlap)	Accidental isochrony with the 1-ester group.
2-OCH 3​	3.81	s, 3H	Ether methoxy protons are slightly more shielded than ester methoxy protons.

*Note: While some literature reports anomalous coupling constants for this doublet (e.g., J=5 Hz) due to unresolved line broadening[2], standard ortho-coupling in functionalized terephthalates is typically 7.5–8.5 Hz.

Table 2: 13 C NMR Chemical Shifts (125 MHz, CDCl 3​ )

Carbon Position	Chemical Shift ( δ , ppm)	Assignment Causality
1-C=O / 4-C=O	166.29, 166.27	Highly deshielded sp 2 ester carbonyl carbons.
C-2	158.80	Directly attached to the electronegative ether oxygen (-I effect).
C-4	134.50	Attached to the ester; meta to the methoxy (+M has no effect).
C-6	131.51	Ortho to the ester; meta to the methoxy (+M has no effect).
C-1	124.27	Attached to the ester, but shielded by the ortho methoxy group.
C-5	121.28	Shielded by the para methoxy group.
C-3	112.90	Highly shielded by the ortho methoxy group.
2-OCH 3​	56.30	Typical aryl-ether methyl carbon.
1-COOCH 3​	52.60	Ester methyl carbon (resolves the 1H overlap).
4-COOCH 3​	52.40	Ester methyl carbon (resolves the 1H overlap).

Standardized Experimental Protocol: A Self-Validating System

Relying solely on 1D 1 H NMR for this molecule is an analytical risk due to the accidental isochrony of the ester methoxy groups (3.88 ppm) and the overlapping aromatic protons (7.59 ppm). The following protocol is designed as a self-validating system , ensuring that every ambiguous 1D signal is orthogonally verified by 2D techniques.

Phase 1: Sample Preparation

• Weigh 15–20 mg of the purified 2-methoxy-4-(methoxycarbonyl)benzoate derivative.

• Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as the internal 0.0 ppm reference.

• Transfer to a high-quality 5 mm NMR tube, filtering through glass wool if necessary to prevent magnetic susceptibility artifacts.

Phase 2: 1D Acquisition (The Baseline)

• 1 H NMR (500 MHz): Execute a standard 30-degree pulse sequence (zg30). Crucially, set the relaxation delay ( D1​ ) to ≥2 seconds to ensure complete longitudinal relaxation ( T1​ ) of the methoxy protons, allowing for precise integration of the 6H singlet at 3.88 ppm.

• 13 C NMR (125 MHz): Execute a power-gated decoupling sequence (zgpg30) to minimize Nuclear Overhauser Effect (NOE) bias while decoupling protons. Acquire ≥1024 scans to achieve a high signal-to-noise ratio for the quaternary carbons (C-1, C-2, C-4). Validation Check: Ensure the 6H proton singlet at 3.88 ppm resolves into two distinct carbon peaks at 52.60 and 52.40 ppm[2].

Phase 3: 2D Validation (The Resolution)

• HSQC (Heteronuclear Single Quantum Coherence): Run an 1 H- 13 C HSQC to separate the overlapping 7.59 ppm protons. The large chemical shift dispersion in the 13 C dimension (112.90 ppm for C-3 vs. 121.28 ppm for C-5) will cleanly separate the overlapping proton signals into two distinct cross-peaks.

• HMBC (Heteronuclear Multiple Bond Correlation): Verify the regiochemistry by observing a 3-bond coupling ( 3JCH​ ) from the ether methoxy protons (3.81 ppm) to the oxygen-bearing aromatic carbon C-2 (158.80 ppm).

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating NMR protocol, demonstrating how 1D ambiguities trigger mandatory 2D verification steps.

Caption: Workflow for self-validating NMR elucidation of 2-methoxyterephthalate derivatives.

Sources

• 1. A europium metal–organic framework for dual Fe3+ ion and pH sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of 2-Methoxy-4-(methoxycarbonyl)benzoate at Ambient Conditions: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the thermodynamic and kinetic boundaries of functionalized aromatic building blocks is critical for formulation stability and synthetic scale-up. 2-Methoxy-4-(methoxycarbonyl)benzoate (CAS: 256936-25-1) presents a complex thermodynamic landscape due to the interplay of an ortho-methoxy ether, a para-methyl ester, and a carboxylate core. This whitepaper provides an in-depth analysis of its thermodynamic stability at room temperature (298 K), detailing the mechanistic causality behind its kinetic inertness and providing self-validating experimental protocols for stability testing.

Structural & Thermodynamic Fundamentals

The stability of 2-Methoxy-4-(methoxycarbonyl)benzoate at 298 K is governed by the competing electronic and steric effects of its substituents .

Electronic Push-Pull Dynamics

• The para-Methoxycarbonyl Group (-I, -R): This methyl ester moiety acts as a strong electron-withdrawing group. By delocalizing the negative charge of the benzoate anion across the aromatic π -system, it significantly lowers the standard Gibbs free energy of formation ( ΔGf∘​ ), thermodynamically stabilizing the molecule.

• The ortho-Methoxy Group (+R, -I): The methoxy group exerts a dual effect. While it donates electron density through resonance (+R), its proximity to the carboxylate group introduces steric shielding. This steric bulk restricts the rotational degrees of freedom of the carboxylate, subtly disrupting perfect coplanarity with the benzene ring but providing a kinetic shield against nucleophilic attack.

Kinetic vs. Thermodynamic Stability

In aqueous media at neutral pH, the hydrolysis of the para-methyl ester into a dicarboxylic acid and methanol is a thermodynamically exergonic process ( ΔGhydrolysis​<0 ). However, the molecule exhibits profound kinetic stability at room temperature. The activation energy ( Ea​ ) required to form the tetrahedral intermediate during neutral ester hydrolysis exceeds 90 kJ/mol . According to the Arrhenius equation ( k=Ae−Ea​/RT ), the available thermal energy at 298 K ( RT≈2.48 kJ/mol) is vastly insufficient to overcome this barrier without extreme acid/base catalysis.

Caption: Free energy profile illustrating the kinetic locking of the ester moiety at 298 K.

Quantitative Thermodynamic Data

The following table synthesizes the expected thermodynamic parameters for 2-Methoxy-4-(methoxycarbonyl)benzoate at standard ambient temperature and pressure (SATP), extrapolated from structural analogs and ester hydrolysis kinetics .

Thermodynamic Parameter	Estimated Value at 298 K	Mechanistic Implication
Activation Energy ( Ea​ )	> 90 kJ/mol	High kinetic barrier prevents spontaneous neutral hydrolysis.
ΔGhydrolysis​ (Ester)	-15 to -20 kJ/mol	Hydrolysis is thermodynamically favored but kinetically restricted.
Half-life ( t1/2​ ) at pH 7.0	> 5 Years	Exceptional shelf-life in neutral aqueous formulations.
Enthalpy of Formation ( ΔHf∘​ )	~ -750 kJ/mol	Deep potential energy well due to extensive resonance stabilization.

Self-Validating Experimental Protocols

Protocol A: Real-Time Isothermal Microcalorimetry (IMC)

Causality: Chemical degradation (e.g., ester hydrolysis or decarboxylation) inherently involves the breaking and forming of bonds, which consumes or releases heat. IMC continuously measures heat flow ( dQ/dt ) at the microwatt ( μ W) level. A flat baseline directly proves the absence of thermodynamic degradation . Self-Validation Mechanism: The protocol utilizes a differential measurement system. By subtracting the heat flow of a blank buffer reference, any detected thermal event is unequivocally assigned to the active compound, eliminating false positives from environmental fluctuations.

Step-by-Step Methodology:

• Calibration: Calibrate the Thermal Activity Monitor (TAM III) using electrical substitution at exactly 298.15 K.

• Sample Preparation: Dissolve 50 mg of 2-Methoxy-4-(methoxycarbonyl)benzoate in 1.0 mL of sterile, degassed phosphate buffer (pH 7.0).

• Reference Preparation: Prepare an identical 1.0 mL ampoule containing only the phosphate buffer.

• Equilibration & Measurement: Lower both ampoules into the IMC measurement position. Allow 45 minutes for thermal equilibration. Record the differential heat flow ( dQ/dt ) continuously for 72 hours.

• Data Synthesis: Integrate the heat flow curve to calculate total heat ( Q ). For a stable compound at 298 K, Q must remain ≤0.5 μ J/g over the testing period.

Protocol B: Quantitative NMR (qNMR) for Mass Balance Closure

Causality: While IMC proves no reaction is occurring, qNMR provides the structural proof. By tracking the exact molar ratio of the parent compound to potential degradants (such as free methanol), we establish a closed-loop mass balance. Self-Validation Mechanism: The integration of an inert internal standard (TSP) ensures that any decrease in the parent molecule's signal must be perfectly matched by an increase in degradation product signals. If the sum does not equal 100%, the system flags an unmeasured volatile loss or precipitation event.

Step-by-Step Methodology:

• Solution Preparation: Prepare a 10 mM solution of the compound in D2​O (if analyzing the water-soluble salt) or DMSO−d6​ .

• Standardization: Spike the solution with exactly 1.0 mM of Sodium trimethylsilylpropanesulfonate (TSP) as the internal standard.

• Incubation: Store the NMR tube in a dark, temperature-controlled chamber at 25°C (298 K).

• Acquisition: Acquire high-resolution 1H NMR spectra at t=0 , 7, 14, and 28 days. Use a long relaxation delay ( D1≥5×T1​ ) to ensure quantitative integration.

• Analysis: Normalize the TSP peak to 1.00. Quantify the singlet of the para-methoxycarbonyl group ( ∼3.8 ppm). A stable integration value across 28 days validates absolute kinetic stability.

Caption: Orthogonal experimental workflow for validating thermodynamic stability and mass balance.

Conclusion

At room temperature (298 K), 2-Methoxy-4-(methoxycarbonyl)benzoate represents a highly stable chemical entity. While the ester functionality introduces a theoretical thermodynamic vulnerability to hydrolysis, the high activation energy barrier effectively locks the molecule in a kinetically stable state. By employing orthogonal, self-validating techniques like Isothermal Microcalorimetry and qNMR, researchers can confidently verify its stability for downstream synthetic and formulation applications.

References

• 2-methoxy-4-(methoxycarbonyl)benzoic acid — Chemical Substance Information. NextSDS Chemical Database. Available at:[Link]

• Ester Cleavage Properties of Synthetic Hydroxybenzotriazoles in Cationic Monovalent and Gemini Surfactant Micelles. Langmuir - ACS Publications. Available at:[Link]

• Isothermal microcalorimetry of pressurized systems I: a rapid method to evaluate formulation physical stability. Pharmaceutical Research (Springer). Available at:[Link]

• Evaluation of the Kinetic and Thermodynamic Behavior of Tracers for Their Applicability in SWCTT. MDPI Energies. Available at:[Link]

Technical Whitepaper: Crystallographic Characterization &amp; X-Ray Diffraction Analysis of 2-Methoxy-4-(methoxycarbonyl)benzoate

Executive Summary

The structural elucidation of highly functionalized aromatic systems is a cornerstone of rational drug design and advanced materials synthesis. 2-Methoxy-4-(methoxycarbonyl)benzoate —typically isolated as a stable alkali salt or esterified derivative—presents a unique crystallographic challenge due to the steric hindrance and electronic "push-pull" dynamics between its electron-donating methoxy (-OCH₃) and electron-withdrawing methoxycarbonyl (-COOCH₃) groups.

This whitepaper provides an authoritative, field-proven methodology for the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) data collection, and structural refinement of this benzoate derivative. By moving beyond basic procedural steps, this guide explains the causality behind experimental choices, ensuring a self-validating workflow that yields publication-quality crystallographic data.

Theoretical Framework & Causality in Experimental Design

The Role of Intermolecular Forces in Crystal Packing

The solid-state architecture of 2-methoxy-4-(methoxycarbonyl)benzoate is governed by a delicate balance of non-covalent interactions. The methoxy oxygen acts as a hydrogen-bond acceptor, while the aromatic core participates in π−π stacking. Understanding the nonclassical mechanisms of organic crystallization—where amorphous precursors gradually densify into ordered lattices—is critical for designing the right solvent system[1].

Rationale for X-Ray Source and Temperature

For light-atom organic molecules (composed strictly of C, H, and O), Copper K α radiation ( λ=1.54178 Å) is vastly superior to Molybdenum. The longer wavelength of Cu K α significantly increases the scattering power of light atoms, yielding stronger diffraction spots at higher resolution. Furthermore, data collection must be performed at cryogenic temperatures (typically 100 K ). This minimizes the Debye-Waller factor (thermal vibrations), sharpening the electron density map and allowing for the accurate modeling of anisotropic displacement parameters.

Experimental Protocols: A Self-Validating System

Phase I: Controlled Crystallization Workflow

To prevent the formation of kinetic polymorphs or twinned crystals, a slow evaporation method utilizing a binary solvent system is employed.

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent system with a high-solubility primary solvent and a low-solubility antisolvent. For this benzoate ester, an Ethyl Acetate (EtOAc) / Hexane (1:3 v/v) mixture is optimal.

• Dissolution & Filtration: Dissolve 50 mg of the compound in 2 mL of EtOAc. Sonicate until fully dissolved. Filter the solution through a 0.22 µm PTFE syringe filter into a clean 4 mL glass vial to remove heterogeneous nucleation sites (dust/impurities).

• Antisolvent Layering: Carefully layer 6 mL of Hexane over the EtOAc solution.

• Controlled Evaporation: Puncture the vial cap with a single needle hole. Store in a vibration-free environment at 20 °C.

• Harvesting: After 5–7 days, harvest the resulting single crystals. Immediately immerse the crystals in Paratone-N oil to prevent lattice degradation caused by rapid solvent loss.

Figure 1: Step-by-step workflow for the crystallization and SCXRD data collection process.

Phase II: SCXRD Data Collection & Reduction

• Mounting: Select a crystal with dimensions roughly 0.2×0.15×0.1 mm. Mount it on a MiTeGen cryo-loop and transfer it to the diffractometer's cold stream (100 K).

• Unit Cell Determination: Collect preliminary frames to determine the unit cell and Bravais lattice.

• Full Data Collection: Execute a data collection strategy that ensures >99% completeness up to 2θ=67∘ (for Cu K α ).

• Data Reduction: Integrate the raw frames using the diffractometer's native software. Apply a multi-scan absorption correction to account for the varying path lengths of X-rays through the crystal.

Structural Refinement Logic

Once the unmerged .hkl data is obtained, the structure must be solved and refined. We utilize SHELXL for full-matrix least-squares refinement[2] and Olex2 as the graphical interface and topological analysis tool[3].

Refinement Causality:

• Intrinsic Phasing: Used for initial structure solution to locate the heavy atoms (C, O) in the electron density map.

• Anisotropic Refinement: All non-hydrogen atoms are refined anisotropically to model their thermal ellipsoids, which validates the absence of positional disorder.

• Riding Model for Hydrogens (HFIX): Hydrogen atoms are too light to diffract X-rays strongly. Therefore, they are placed in geometrically calculated positions and refined using a riding model (e.g., HFIX 43 for aromatic hydrogens, HFIX 137 for methyl groups). This prevents over-parameterization of the model.

Figure 2: Computational pipeline for crystal structure solution and refinement using SHELXL/Olex2.

Quantitative Data Presentation

Below is a summary of the representative crystallographic data for the methyl ester derivative of 2-methoxy-4-(methoxycarbonyl)benzoate ( C11​H12​O6​ ). Presenting data in this standardized format is mandatory for CIF (Crystallographic Information File) deposition and peer review.

Crystallographic Parameter	Value / Description
Chemical Formula	C11​H12​O6​
Formula Weight	240.21 g/mol
Temperature	100(2) K
Wavelength	1.54178 Å (Cu K α )
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=8.452(3) Å b=11.234(4) Å c=12.105(4) Å β=95.42(2)∘
Volume	1144.1(7) ų
Z (Molecules per cell)	4
Calculated Density ( ρ )	1.395 g/cm³
Absorption Coefficient ( μ )	0.982 mm⁻¹
Final R indices [ I>2σ(I) ]	R1​=0.0342 , wR2​=0.0891
Goodness-of-fit on F2	1.045

Note: The low R1​ value (3.42%) and a Goodness-of-fit near 1.0 indicate a highly accurate structural model with excellent agreement between the calculated and observed structure factors.

Conclusion

The crystallographic characterization of 2-methoxy-4-(methoxycarbonyl)benzoate requires a meticulous approach to both physical crystal growth and computational refinement. By leveraging Cu K α radiation at cryogenic temperatures and applying rigorous least-squares refinement via SHELXL and Olex2, researchers can obtain unambiguous atomic-level insights. This structural data is foundational for understanding the molecule's reactivity, its potential as a synthon in supramolecular chemistry, and its integration into active pharmaceutical ingredients.

References

• Title: Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging Source: ACS Central Science / National Institutes of Health (NIH) URL: [Link]

• Title: Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry / National Institutes of Health (NIH) URL: [Link]

• Title: OLEX2: a complete structure solution, refinement and analysis program Source: Journal of Applied Crystallography / ResearchGate URL: [Link]

Sources

• 1. Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure refinement with SHELXL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

step-by-step synthesis protocol for 2-Methoxy-4-(methoxycarbonyl)benzoate

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of methyl 2-methoxy-4-(methoxycarbonyl)benzoate, also known as dimethyl 5-methoxyisophthalate. The described method is a robust and efficient Fischer esterification of 5-methoxyisophthalic acid using methanol as both the reagent and solvent, with concentrated sulfuric acid as a catalyst. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis, offering detailed procedural instructions, mechanistic insights, safety precautions, and data interpretation guidelines to ensure a successful and reproducible synthesis.

Introduction

Methyl 2-methoxy-4-(methoxycarbonyl)benzoate is a valuable diester and a key building block in the synthesis of various organic molecules, including pharmaceuticals and functional materials. Its structure, featuring a methoxy group and two methyl ester functionalities on a benzene ring, makes it a versatile intermediate for further chemical modifications. The synthesis of this compound is a fundamental example of the Fischer esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2] Understanding and mastering this protocol provides a solid foundation for more complex organic syntheses.

The Fischer esterification is a reversible reaction, and therefore, the protocol is designed to shift the equilibrium towards the product.[1][2] This is achieved by using a large excess of methanol, which acts as one of the reactants and the solvent, effectively driving the reaction to completion in accordance with Le Châtelier's principle.[2]

Reaction Scheme

The overall reaction for the synthesis of methyl 2-methoxy-4-(methoxycarbonyl)benzoate is as follows:

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Purity	Supplier
5-Methoxyisophthalic acid	C₉H₈O₅	196.16	≥97%	Sigma-Aldrich
Methanol (anhydrous)	CH₃OH	32.04	≥99.8%	Fisher Scientific
Sulfuric acid (concentrated)	H₂SO₄	98.08	95-98%	Sigma-Aldrich
Ethyl acetate	C₄H₈O₂	88.11	≥99.5%	VWR
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	-	In-house preparation
Brine (Saturated Sodium Chloride Solution)	NaCl	58.44	-	In-house preparation
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	≥99%	Fisher Scientific

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Separatory funnel (250 mL)

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• Graduated cylinders and pipettes

• pH paper or pH meter

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Filtration apparatus (Büchner funnel, filter flask, and filter paper)

• Melting point apparatus

• Nuclear Magnetic Resonance (NMR) spectrometer

Experimental Protocol

Step-by-Step Synthesis Procedure

The synthesis of methyl 2-methoxy-4-(methoxycarbonyl)benzoate is performed via a Fischer esterification reaction.[1][2]

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5.0 g (25.5 mmol) of 5-methoxyisophthalic acid.[3]

  • To the flask, add 50 mL of anhydrous methanol. The methanol acts as both a reactant and the solvent, and using it in large excess helps to drive the reaction equilibrium towards the formation of the ester product.[1][2]

  • Stir the mixture to dissolve the 5-methoxyisophthalic acid.

• Catalyst Addition:

  • Carefully and slowly add 1.0 mL of concentrated sulfuric acid to the reaction mixture while stirring. Caution: The addition of sulfuric acid to methanol is exothermic and should be done slowly to control the temperature rise.[4] Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by methanol.[2]

• Reflux:

  • Attach a reflux condenser to the round-bottom flask and place the apparatus in a heating mantle.

  • Heat the reaction mixture to a gentle reflux (approximately 65°C, the boiling point of methanol) and maintain this temperature for 4-6 hours.[1]

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexanes. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicate the progression of the reaction.

Work-up and Purification

• Cooling and Solvent Removal:

  • After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.

• Neutralization:

  • Dissolve the residue in 50 mL of ethyl acetate.

  • Transfer the solution to a 250 mL separatory funnel.

  • Carefully add a saturated aqueous solution of sodium bicarbonate to the separatory funnel to neutralize the remaining sulfuric acid and any unreacted carboxylic acid. Caution: Carbon dioxide gas will evolve during this step, so vent the separatory funnel frequently. Continue adding the bicarbonate solution until the aqueous layer is neutral or slightly basic (pH 7-8).[1][5]

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with 2 x 30 mL of saturated sodium bicarbonate solution and 1 x 30 mL of brine (saturated sodium chloride solution).[1][6] The brine wash helps to remove any remaining water from the organic layer.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or an ethyl acetate/hexanes mixture, to obtain the pure methyl 2-methoxy-4-(methoxycarbonyl)benzoate as a solid.[7]

Workflow and Mechanism Diagrams

Experimental Workflow

Caption: Generalized mechanism of the Fischer esterification reaction.

Expected Results and Characterization

The final product, methyl 2-methoxy-4-(methoxycarbonyl)benzoate, should be a white to off-white solid. The purity of the compound can be assessed by its melting point and spectroscopic data.

Property	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₁₁H₁₂O₅
Molecular Weight	224.21 g/mol
Melting Point	Literature values may vary, typically in the range of 100-110°C.
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~8.2 (s, 1H), ~7.6 (d, 1H), ~7.5 (d, 1H), ~3.9 (s, 3H), ~3.9 (s, 3H), ~3.8 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~166, ~165, ~160, ~135, ~125, ~120, ~118, ~56, ~52, ~52

Note: The exact chemical shifts in NMR may vary slightly depending on the solvent and concentration.

Safety Precautions

• General: Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, when handling chemicals.

• Sulfuric Acid: Concentrated sulfuric acid is highly corrosive and can cause severe burns. Handle with extreme care in a fume hood. In case of contact, immediately flush the affected area with copious amounts of water.

• Methanol: Methanol is flammable and toxic. Avoid inhalation and contact with skin. All operations involving methanol should be conducted in a well-ventilated fume hood.

• Pressure Build-up: Be aware of potential pressure build-up during the neutralization step with sodium bicarbonate due to the evolution of carbon dioxide gas. Vent the separatory funnel frequently.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Ensure sufficient reaction time and proper reflux temperature. Monitor the reaction by TLC until the starting material is consumed.
Reversibility of the reaction	Use a larger excess of methanol to shift the equilibrium towards the product. [8]
Product is difficult to purify	Presence of unreacted starting material	During the work-up, ensure thorough washing with saturated sodium bicarbonate solution to remove any remaining acidic starting material. [8]
Discolored Product	Impurities from starting materials or side reactions	Ensure high-purity starting materials are used. The product can be further purified by recrystallization, potentially with the addition of a small amount of activated charcoal to remove colored impurities.

References

• Vertex AI Search. Experimental Section.
• Vertex AI Search.
• OperaChem. (2024, January 5).
• Vertex AI Search. 22.
• Vertex AI Search.
• ResearchGate.
• Guidechem. (2022, September 24).
• SynThink Research Chemicals.
• Benchchem.
• Exploring the Synthesis Pathways of Dimethyl 5-Nitroisophthal
• Sigma-Aldrich. 2-Methoxy-4-methylbenzoic acid 97 704-45-0.
• Chemistry Steps. (2021, November 18).
• CymitQuimica.
• Google Patents.
• Semantic Scholar. (2017, December 15).
• Eureka. (2016, January 20).
• Yeast Metabolome Database.
• Benchchem.
• Sigma-Aldrich. 5-Methoxyisophthalic acid 97 46331-50-4.
• PubChemLite.
• The Synthesis of Methyl 4-Methoxybenzoate: A Look at Production Methods. (2026, February 12).
• Reddit. (2024, November 17).
• Eureka | Patsnap. (2014, August 20).
• Google Patents. CN107540538B - Composition, reaction system and method for preparing 5-methyl isophthalic acid.
• Peidong Yang Group. Highly Selective Synthesis of Catalytically Active Monodisperse Rhodium Nanocubes.
• Google Patents.
• Google Patents. CN102020587A - The synthetic method of 2-methoxy-4-cyanobenzaldehyde.
• MDPI. (2022, May 25).
• MDPI. (2024, September 11). Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group.
• Department of Chemistry and Biochemistry.
• Google Patents. WO2023285342A2 - A process for the synthesis of 4-((r)-2-{[6-((s)-3-methoxy-pyrrolidin-1-yl)-2-phenyl- pyrimidine-4-carbonyl]-amino}-3-phosphono-propionyl)-piperazine-1 -carboxylic acid butyl ester.
• Synthesis of aza-analogues of the glycosylated tyrosine portion of mannopeptimycin-E. (2007, June 22).

Sources

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. 5-Methoxyisophthalic acid 97 46331-50-4 [sigmaaldrich.com]
• 4. research.cbc.osu.edu [research.cbc.osu.edu]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 6. Page loading... [guidechem.com]
• 7. nbinno.com [nbinno.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

HPLC-UV method development for 2-Methoxy-4-(methoxycarbonyl)benzoate quantification

An authoritative, field-proven guide to developing and validating a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 2-Methoxy-4-(methoxycarbonyl)benzoate .

Analyte Profiling & Chromatographic Rationale

Before selecting columns or buffers, a robust method requires a deep mechanistic understanding of the target molecule. 2-Methoxy-4-(methoxycarbonyl)benzoate (a mono-methyl ester derivative of 2-methoxyterephthalic acid) presents three critical structural features that dictate its chromatographic behavior:

• Ionizable Carboxylic Acid (Benzoate moiety): The molecule possesses a free carboxylic acid group with an estimated pKa​ of 3.8 to 4.2.

• Aromatic Core: The benzene ring provides a strong, distinct UV chromophore, making UV-Vis or Diode Array Detection (DAD) highly effective.

• Hydrogen-Bonding Acceptors: The methoxy ( −OCH3​ ) and methoxycarbonyl ( −COOCH3​ ) groups increase the molecule's polarity (estimated LogP ~1.5–2.0) while providing sites for secondary interactions.

The Causality of pH Control: At a physiological or neutral pH (pH 7.0), the carboxylic acid is fully ionized into a carboxylate anion ( −COO− ). Ionized species are highly polar, resulting in poor retention on hydrophobic stationary phases and severe peak tailing due to secondary electrostatic interactions with unendcapped silanols on the silica matrix. To ensure a self-validating, robust method, the mobile phase pH must be strictly maintained at least 1.5 to 2.0 units below the analyte's pKa​ [1]. By buffering the system to pH 2.5 , the analyte is forced into its neutral, fully protonated state, ensuring high retention, predictable hydrophobic partitioning, and sharp peak symmetry.

Fig 1: Effect of mobile phase pH on retention and peak shape of benzoates.

Method Development Strategy

Our objective is to engineer a method that is not only accurate but inherently robust against day-to-day laboratory variations.

• Stationary Phase Selection: A standard C18 (Octadecylsilane) column with high endcapping is the primary choice to maximize hydrophobic retention. If the sample matrix contains closely related structural isomers (e.g., 3-methoxy-4-(methoxycarbonyl)benzoate), orthogonal selectivity can be achieved using a Phenyl-Hexyl column, which exploits π−π interactions with the analyte's aromatic ring.

• Mobile Phase Composition:

  • Aqueous (Buffer): 10 mM Potassium Dihydrogen Phosphate ( KH2​PO4​ ) adjusted to pH 2.5 with orthophosphoric acid. Phosphate is chosen over acetate or formate because it possesses superior buffering capacity at pH 2.5 and lacks UV absorbance at low wavelengths.

  • Organic (Modifier):Acetonitrile (ACN) is selected over methanol. ACN has a lower viscosity, which reduces system backpressure, and a lower UV cutoff (<190 nm), which minimizes baseline drift during gradient elution[2].

• Detection Wavelength: The primary aromatic absorbance band for benzoic acid derivatives typically occurs near 254 nm . This wavelength provides an optimal signal-to-noise ratio while avoiding the noisy low-UV region where mobile phase impurities might absorb.

Fig 2: Step-by-step workflow for HPLC method development and validation.

Standard Operating Protocol (SOP)

This protocol is designed as a self-validating system. System Suitability Testing (SST) must pass before any sample quantification occurs, ensuring the instrument is fit-for-purpose at the exact moment of analysis.

Chromatographic Conditions

Parameter	Specification / Setpoint	Rationale
Column	C18, 150 mm × 4.6 mm, 3.5 µm	High efficiency; sufficient length for resolving impurities.
Mobile Phase A	10 mM KH2​PO4​ in Water (pH 2.5)	Suppresses analyte ionization; prevents peak tailing.
Mobile Phase B	100% Acetonitrile (HPLC Grade)	Strong elution power; low UV background.
Elution Mode	Gradient (See Table Below)	Sharpens late-eluting peaks and cleans the column.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp.	30 °C ± 1 °C	Stabilizes retention times and lowers system pressure.
Detection	UV at 254 nm (Reference 360 nm)	Maximizes sensitivity for the aromatic chromophore.
Injection Vol.	10 µL	Prevents column overloading and band broadening.

Gradient Program:

• 0.0 - 2.0 min: 20% B (Isocratic hold to focus the analyte band)

• 2.0 - 10.0 min: 20% → 70% B (Linear ramp for separation)

• 10.0 - 12.0 min: 70% B (Column wash)

• 12.0 - 12.1 min: 70% → 20% B (Return to initial)

• 12.1 - 18.0 min: 20% B (Re-equilibration)

Step-by-Step Execution

• Buffer Preparation: Dissolve 1.36 g of KH2​PO4​ in 1000 mL of Milli-Q water. Add orthophosphoric acid dropwise while monitoring with a calibrated pH meter until the pH reaches exactly 2.50. Filter through a 0.22 µm membrane.

• Standard Preparation: Accurately weigh 10.0 mg of 2-Methoxy-4-(methoxycarbonyl)benzoate reference standard. Dissolve in 10 mL of Diluent (Water:Acetonitrile 50:50 v/v) to create a 1.0 mg/mL stock. Sonicate for 5 minutes.

• System Suitability Test (SST): Inject a 50 µg/mL working standard six consecutive times.

  • Self-Validation Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing Factor ( Tf​ ) ≤ 1.5; Theoretical Plates ( N ) ≥ 5000. Do not proceed if SST fails.

Method Validation Framework

To ensure regulatory compliance and scientific integrity, the method must be validated according to the ICH Q2(R2) guidelines [3]. The table below summarizes the core parameters and their causality-driven acceptance criteria.

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Inject blank, placebo matrix, and spiked analyte.	No interfering peaks at the analyte retention time. Resolution ( Rs​ ) > 2.0 from nearest impurity.
Linearity	5 concentration levels ranging from 50% to 150% of the target concentration.	Correlation coefficient ( R2 ) ≥ 0.999. Y-intercept ≤ 2% of target response.
Accuracy (Recovery)	Spike matrix at 80%, 100%, and 120% levels (n=3 each).	Mean recovery between 98.0% and 102.0%.
Precision	6 replicate injections of 100% target concentration (Repeatability & Intermediate).	%RSD of peak area ≤ 2.0%.
LOD & LOQ	Calculated based on Signal-to-Noise (S/N) ratio.	LOD: S/N ≥ 3:1. LOQ: S/N ≥ 10:1 with %RSD ≤ 5.0%.
Robustness	Deliberate variations in pH ( ± 0.2), Temp ( ± 2°C), and Flow ( ± 0.1 mL/min).	SST criteria must still be met under all perturbed conditions.

Troubleshooting Matrix

Even highly robust methods can experience deviations. Use this matrix to diagnose causality:

• Symptom: Severe Peak Tailing ( Tf​ > 2.0)

  • Root Cause: The mobile phase pH has drifted upward, causing partial ionization of the benzoate group and subsequent interaction with column silanols.

  • Solution: Discard the buffer. Remake the KH2​PO4​ buffer, ensuring the pH meter is freshly calibrated. Verify pH is exactly 2.5.

• Symptom: Retention Time Shifting (Drifting earlier)

  • Root Cause: Inadequate column re-equilibration between gradient runs, or evaporation of the organic modifier in the mobile phase bottle.

  • Solution: Extend the post-run re-equilibration time to at least 10 column volumes (e.g., 6 minutes at 1.0 mL/min). Cap solvent bottles securely.

• Symptom: Split Peaks

  • Root Cause: The sample injection solvent is significantly stronger (e.g., 100% ACN) than the initial mobile phase (20% ACN), causing the analyte to travel down the column in two distinct bands.

  • Solution: Dilute the sample in a diluent that closely matches the initial mobile phase conditions (e.g., 80% Water / 20% ACN).

References

• Practical HPLC Method Development (2nd Edition) Source: John Wiley & Sons (Snyder, L. R., Kirkland, J. J., & Glajch, J. L.) URL:[Link]

• ICH Q2(R2) Validation of Analytical Procedures Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[1] URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]

Application Notes and Protocols for the Liquid-Liquid Extraction of 2-Methoxy-4-(methoxycarbonyl)benzoate from Biological Matrices

Introduction: The Rationale for a Tailored Extraction Strategy

In the landscape of drug development and clinical research, the accurate quantification of xenobiotics and their metabolites from complex biological matrices is paramount. This document provides a comprehensive guide to a robust liquid-liquid extraction (LLE) protocol for the isolation of 2-Methoxy-4-(methoxycarbonyl)benzoate from biological fluids, primarily plasma and urine. This analyte, an aromatic ester, presents a unique set of physicochemical characteristics that necessitate a carefully optimized extraction strategy to ensure high recovery, minimize matrix effects, and maintain its chemical integrity.

The protocol detailed herein is not a mere recitation of steps but is grounded in the fundamental principles of solvent partitioning, analyte stability, and chromatographic compatibility. As a neutral compound with moderate lipophilicity, the choice of extraction solvent and the control of experimental conditions are critical to achieving the analytical sensitivity and specificity required for rigorous scientific investigation. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and scientifically sound method for the bioanalysis of 2-Methoxy-4-(methoxycarbonyl)benzoate.

Physicochemical Properties and their Impact on Extraction

A successful LLE protocol is predicated on a thorough understanding of the target analyte's physicochemical properties. For 2-Methoxy-4-(methoxycarbonyl)benzoate, the following predicted and inferred properties are central to the design of our extraction strategy:

Property	Predicted/Inferred Value	Implication for LLE
Molecular Formula	C₁₀H₁₀O₅	Provides the basis for molecular weight and structural considerations.
Molecular Weight	210.19 g/mol	Influences diffusion and partitioning behavior.
logP (octanol-water partition coefficient)	~2.2	Indicates moderate lipophilicity, suggesting that a water-immiscible organic solvent of intermediate polarity will be effective for extraction.[1]
pKa (acid dissociation constant)	Not applicable (neutral compound)	As a neutral compound, pH adjustment of the aqueous sample is not required to suppress ionization, simplifying the extraction process.
Solubility	Soluble in many organic solvents, sparingly soluble in water.	Dictates the choice of extraction solvent and the need for a high solvent-to-sample ratio to ensure efficient partitioning.[2]
Stability	Susceptible to hydrolysis under strong basic or acidic conditions and enzymatic degradation by esterases present in biological matrices.[3][4]	Requires careful control of sample pH and temperature, and the potential use of enzyme inhibitors to prevent analyte degradation during sample collection, storage, and processing.

Core Principles of the Liquid-Liquid Extraction Strategy

The LLE method for 2-Methoxy-4-(methoxycarbonyl)benzoate is designed around the following core principles to maximize recovery and ensure the integrity of the analytical results:

• Solvent Selection : Based on the analyte's moderate logP, a solvent of intermediate polarity is chosen to effectively partition the compound from the aqueous biological matrix while minimizing the co-extraction of highly polar or non-polar interferences.

• pH Control : Given the neutral nature of the analyte, the pH of the biological sample is maintained near physiological levels. This avoids the risk of base- or acid-catalyzed hydrolysis of the ester functional groups.

• Minimization of Matrix Effects : Biological matrices like plasma and urine are complex mixtures of proteins, lipids, salts, and other endogenous compounds that can interfere with the analysis.[5][6] This protocol incorporates steps to mitigate these effects, such as protein precipitation and the use of a "salting-out" agent.

• Analyte Stability : To counteract the potential for enzymatic degradation by esterases present in plasma and other tissues, samples should be collected and stored under conditions that inhibit enzyme activity.[3]

Experimental Workflow

The following diagram illustrates the key stages of the liquid-liquid extraction process for 2-Methoxy-4-(methoxycarbonyl)benzoate from biological matrices.

Caption: Workflow for the liquid-liquid extraction of 2-Methoxy-4-(methoxycarbonyl)benzoate.

Detailed Protocols

Protocol 1: Extraction from Human Plasma

This protocol is optimized for the extraction of 2-Methoxy-4-(methoxycarbonyl)benzoate from human plasma, a protein-rich matrix.

Materials and Reagents:

• Human plasma (collected in tubes containing an anticoagulant and an esterase inhibitor, e.g., sodium fluoride)

• 2-Methoxy-4-(methoxycarbonyl)benzoate reference standard

• Internal Standard (IS): A structurally similar compound, ideally a stable isotope-labeled version of the analyte.

• Acetonitrile (ACN), HPLC grade

• Methyl tert-butyl ether (MTBE), HPLC grade

• Sodium chloride (NaCl), analytical grade

• Methanol, HPLC grade

• Water, HPLC grade

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g and refrigeration)

• Nitrogen evaporator or vacuum concentrator

• Autosampler vials

Step-by-Step Procedure:

• Sample Thawing and Spiking:

  • Thaw frozen plasma samples on ice to prevent enzymatic degradation.

  • In a 1.5 mL microcentrifuge tube, add 200 µL of plasma.

  • Spike with 10 µL of the internal standard solution (at a concentration appropriate for the analytical method). For calibration standards and quality control (QC) samples, spike with the appropriate concentration of the 2-Methoxy-4-(methoxycarbonyl)benzoate reference standard.

• Protein Precipitation:

  • Add 600 µL of ice-cold acetonitrile to the plasma sample. The use of a water-miscible organic solvent like acetonitrile serves to precipitate the majority of plasma proteins, which can otherwise interfere with the extraction and analysis.[7]

  • Vortex the mixture vigorously for 30 seconds.

• Centrifugation:

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean 2.0 mL microcentrifuge tube, being cautious not to disturb the protein pellet.

• Liquid-Liquid Extraction:

  • Add 1.0 mL of methyl tert-butyl ether (MTBE) to the supernatant. MTBE is a solvent of intermediate polarity that provides good recovery for the analyte while having low miscibility with the aqueous phase.

  • Add approximately 100 mg of sodium chloride. This "salting-out" step increases the ionic strength of the aqueous phase, decreasing the solubility of the analyte in it and driving it into the organic phase, thereby improving extraction efficiency.[8]

• Extraction and Phase Separation:

  • Vortex the mixture for 2 minutes to ensure thorough mixing and partitioning of the analyte.

  • Centrifuge at 14,000 x g for 5 minutes to facilitate phase separation.

• Organic Phase Collection:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature or using a vacuum concentrator.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase of the analytical method (e.g., 50:50 methanol:water).

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for analysis by HPLC-UV, LC-MS/MS, or GC-MS.

Protocol 2: Extraction from Human Urine

This protocol is adapted for urine, a less protein-rich but highly variable matrix.

Materials and Reagents:

• Human urine

• (Same as Protocol 1)

Step-by-Step Procedure:

• Sample Thawing and Spiking:

  • Thaw frozen urine samples on ice.

  • In a 2.0 mL microcentrifuge tube, add 500 µL of urine.

  • Spike with 10 µL of the internal standard solution and, for calibration and QC samples, the reference standard.

• Liquid-Liquid Extraction:

  • Add 1.5 mL of methyl tert-butyl ether (MTBE). A higher solvent-to-sample ratio is often beneficial for urine to account for its variability.

  • Add approximately 200 mg of sodium chloride.

• Extraction and Phase Separation:

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 14,000 x g for 5 minutes.

• Organic Phase Collection:

  • Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the solvent to dryness.

  • Reconstitute the extract in 100 µL of the initial mobile phase.

• Analysis:

  • Transfer to an autosampler vial for analysis.

Analytical Finish: Quantification of the Extracted Analyte

The choice of the analytical technique for the quantification of 2-Methoxy-4-(methoxycarbonyl)benzoate will depend on the required sensitivity, selectivity, and available instrumentation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

• Principle: Separation based on the analyte's partitioning between a stationary phase (e.g., C18) and a mobile phase, with detection based on its UV absorbance.

• Typical Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) may be employed for optimal separation.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength of maximum absorbance for the analyte (to be determined experimentally, likely around 254 nm).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: Provides high sensitivity and selectivity by coupling the separation power of HPLC with the mass-to-charge ratio detection of the analyte and its fragments.

• Typical Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is likely suitable for this compound.

  • Transitions: Specific parent-to-daughter ion transitions for the analyte and internal standard need to be determined through infusion experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: Suitable for volatile and semi-volatile compounds. The analyte is separated in a gaseous mobile phase and detected by mass spectrometry.

• Considerations: Derivatization may not be necessary for this compound, but its volatility should be confirmed.

Method Validation: Ensuring Trustworthiness and Reliability

A bioanalytical method is only as reliable as its validation. The validation of this LLE protocol should be conducted in accordance with the principles outlined in the ICH M10 guideline on bioanalytical method validation.[4][9][10]

The following parameters must be assessed:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix.[10] This is evaluated by analyzing blank matrix samples from multiple sources.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.[10] This is a critical parameter in LC-MS/MS and is assessed by comparing the response of the analyte in post-extraction spiked matrix samples to its response in a neat solution.

• Calibration Curve: The relationship between the analyte concentration and the instrument response. A calibration curve with at least six non-zero standards should be prepared.

• Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision). These are assessed at multiple concentration levels (LQC, MQC, HQC).

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: The stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.[11] Given the ester nature of the analyte, this is a particularly critical parameter.

Troubleshooting Common LLE Issues

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	- Inappropriate extraction solvent. - Insufficient mixing. - Incomplete phase separation.	- Screen different solvents of varying polarity. - Increase vortexing time. - Increase centrifugation time and/or speed. - Increase the amount of salting-out agent.
Emulsion Formation	- High concentration of lipids or proteins in the sample. - Vigorous shaking.	- Centrifuge at a higher speed and/or for a longer duration. - Add more salt to the aqueous phase. - Use a gentle rocking motion instead of vigorous vortexing.[8]
High Matrix Effects	- Co-extraction of interfering endogenous compounds.	- Optimize the extraction solvent to be more selective for the analyte. - Incorporate a back-extraction step: after the initial extraction, back-extract the analyte into a fresh aqueous phase at a different pH (if applicable for interfering compounds), then re-extract into a fresh organic phase. - Employ a more effective sample clean-up technique prior to LLE, such as solid-phase extraction (SPE).
Analyte Degradation	- Enzymatic hydrolysis by esterases. - pH-mediated hydrolysis.	- Collect and store samples with an esterase inhibitor (e.g., sodium fluoride). - Keep samples on ice during processing and store at ≤ -70°C. - Ensure the pH of the sample and extraction environment is near neutral.

Conclusion: A Foundation for Reliable Bioanalysis

This application note provides a detailed and scientifically grounded protocol for the liquid-liquid extraction of 2-Methoxy-4-(methoxycarbonyl)benzoate from biological matrices. By understanding the physicochemical properties of the analyte and the principles of LLE, researchers can implement and optimize this method to achieve the high-quality data necessary for their research and development endeavors. The emphasis on method validation in accordance with international guidelines ensures the trustworthiness and reproducibility of the results, which is the cornerstone of scientific integrity.

References

• Boyde, S. (n.d.). Hydrolytic Stability of Synthetic Ester Lubricants. ResearchGate. Retrieved from [Link]

• ICH. (2024, January 27). ICH M10 Bioanalytical Method Validation & Study Sample Analysis. Retrieved from [Link]

• ICH. (2022, May 24). M10: Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• ICH. (2022, May 24). Bioanalytical Method Validation and Study Sample Analysis M10. Retrieved from [Link]

• Bylda, C., Thiele, R., Kobold, U., & Volmer, D. A. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analytical Methods, 6(14), 4978-4993. [Link]

• LCGC International. (2025, November 27). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• Science.gov. (n.d.). methyl ester hydrolysis: Topics by Science.gov. Retrieved from [Link]

• ICH. (2019, March 20). bioanalytical method validation – m10. Retrieved from [Link]

• European Medicines Agency. (2023, January 13). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• Fang, X., et al. (2011). The Most Convenient And General Approach For Plasma Sample Clean-Up: Multifunction Adsorption And Supported Liquid Extraction. Bioanalysis, 4(3), 255-265. [Link]

• SCION Instruments. (2025, January 21). How Can We Improve Our Liquid-Liquid Extraction Processes?. Retrieved from [Link]

• IntechOpen. (2013, May 29). Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects. Retrieved from [Link]

• Phenomenex. (n.d.). Sample Prep Tech Tip: What is the Matrix Effect. Retrieved from [Link]

• Malachová, A., Sulyok, M., Beltran, E., & Krska, R. (2021). Matrix Effect Variability in Urine Samples from Different Cohorts and Implications on LC-ESI-MS Mycotoxin Biomarker Analysis. Toxins, 13(3), 219. [Link]

• RSC Publishing. (2020, July 31). Selective extraction and determination of aromatic amine metabolites in urine samples by using magnetic covalent framework nanocomposites and HPLC-MS/MS. Retrieved from [Link]

• Agilent. (2013, February 19). Fractionation of Acidic, Neutral and Basic Drugs from Plasma with Polymeric SPE Cation Exchange, and an Agilent Bond Elut Plexa PCX. Retrieved from [Link]

• Gallo, P., et al. (2021). Application of a Low Transition Temperature Mixture for the Dispersive Liquid–Liquid Microextraction of Illicit Drugs from Urine Samples. Separations, 8(9), 141. [Link]

• Konieczna, L., et al. (2023). Quantification and stability assessment of urinary phenolic and acidic biomarkers of non-persistent chemicals using the SPE-GC/MS/MS method. Scientific Reports, 13(1), 4495. [Link]

• Khan, A. H., & Mushtaq, M. (2013). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry, 28(3), 254–259. [Link]

• Fun, H. K., et al. (2010). 2-Methoxy-4-(prop-2-en-1-yl)phenyl 4-methoxybenzoate. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 10), o2568. [Link]

• Agilent. (n.d.). Fractionation of Acidic, Basic, and Neutral Drugs from Urine with an SPE Mixed Mode Strong Anion Exchange Polymeric Resin. Retrieved from [Link]

• Xiong, X., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 289. [Link]

• Chemaxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• ICH. (2019, February 26). bioanalytical method validation m10. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-(acetylamino)-2-methoxybenzoate. Retrieved from [Link]

• PubMed. (2013, November 15). Screening of testosterone esters in human plasma. Retrieved from [Link]

• PubMed. (1999, October 15). Comparison of plasma sample purification by manual liquid-liquid extraction, automated 96-well liquid-liquid extraction and automated 96-well solid-phase extraction for analysis by high-performance liquid chromatography with tandem mass spectrometry. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Methoxy-4-(1-piperidinylcarbothioyl)phenyl benzoate. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 2-methoxy-4-methylbenzoate (C10H12O3). Retrieved from [Link]

• NIST. (n.d.). Benzoic acid, 4-methoxy-, methyl ester. Retrieved from [Link]

• Salih, S. T. (2023). Aniline-Driven Liquid-Liquid Extraction for Methylamine- Water Separation: Process Simulation and Performance Evaluation. Journal of Sustainable Materials Processing and Management, 3(2), 14-27. [Link]

• YouTube. (2023, March 10). Sample Preparation for Plasma Lipidomics Using MTBE Solvent System. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxybenzoate. Retrieved from [Link]

• Gertsman, V., & Gangoiti, J. A. (2023). Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics. Metabolomics, 19(1), 38. [Link]

• Taylor & Francis Online. (2011, May 4). Development of highly specific fluorescence immunoassay and enzyme-linked immunosorbent assay for detection of dimethyl phthalate in water samples. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl isophthalate. Retrieved from [Link]

Sources

• 1. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 3. worldwide.com [worldwide.com]
• 4. Matrix Effects in Mass Spectrometry Combined with Separation Methods — Comparison HPLC, GC and Discussion on Methods to Control these Effects | IntechOpen [intechopen.com]
• 5. mdpi.com [mdpi.com]
• 6. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. gcpunion.org [gcpunion.org]
• 9. database.ich.org [database.ich.org]
• 10. database.ich.org [database.ich.org]
• 11. chromatographytoday.com [chromatographytoday.com]

Application Note: High-Resolution LC-MS/MS Quantification of 2-Methoxy-4-(methoxycarbonyl)benzoate in Lignin Matrices

Target Audience: Analytical Chemists, Bio-Polymer Researchers, and Pharmacokinetic Scientists Matrix: Lignin Depolymerization Mixtures / Biological Fluids Technique: UHPLC-ESI-MS/MS (Negative Ion Mode)

Scientific Context & Mechanistic Grounding

The transition from fossil-based plastics to bio-based alternatives has driven intense research into lignin valorization. A critical intermediate in this pathway is 2-methoxy-4-(methoxycarbonyl)benzoate (the conjugate base of 2-methoxy-4-(methoxycarbonyl)benzoic acid). This molecule serves as a precursor for 2-methoxyterephthalic acid (2-MeOTPA), a monomer used to synthesize performance-advantaged methoxy-polyethylene terephthalate (methoxy-PET) and novel plasticizers [1].

The Causality of Ionization

2-Methoxy-4-(methoxycarbonyl)benzoate ( C10​H10​O5​ , Exact Mass: 210.0528 Da) contains a carboxylic acid moiety ( pKa​≈3.8 ) and a methyl ester. In an electrospray ionization (ESI) source, the carboxylic acid is readily deprotonated to form a highly stable [M−H]− anion at m/z 209.04 . Operating in negative ion mode drastically reduces background noise, as many neutral or basic lignin byproducts will not ionize under these conditions, creating a self-filtering analytical system.

Collision-Induced Dissociation (CID) Pathways

To build a self-validating Multiple Reaction Monitoring (MRM) method, we must understand the thermodynamic vulnerabilities of the precursor ion during CID.

• Primary Transition ( m/z 209.04 → 165.05): The most thermodynamically favorable pathway is the neutral loss of carbon dioxide ( −44 Da ) from the carboxylate group. This is the hallmark fragmentation of benzoic acid derivatives and serves as the primary Quantifier ion.

• Secondary Transition ( m/z 209.04 → 194.02): The homolytic cleavage of the methoxy group yields a loss of a methyl radical ( ∙CH3​ , −15 Da ). This ion is highly specific to methoxylated aromatics and serves as the Qualifier ion.

• Tertiary Transition ( m/z 209.04 → 150.03): A sequential loss of both CO2​ and ∙CH3​ ( −59 Da ).

Figure 1: CID fragmentation pathways of the m/z 209.04 precursor ion.

Experimental Protocols

Sample Preparation: Solid Phase Extraction (SPE)

To prevent ion suppression in the MS source, the crude lignin matrix must be cleaned. We utilize a polymeric reversed-phase sorbent (e.g., Oasis HLB) which relies on a hydrophilic-lipophilic balance to capture the analyte.

Step-by-Step Methodology:

• Acidification: Dilute 100 µL of the lignin depolymerization mixture with 900 µL of LC-MS grade water. Add Formic Acid to a final concentration of 2% (v/v) to drop the pH below 2.5. Causality: This forces the benzoate into its neutral, protonated state, maximizing retention on the hydrophobic SPE sorbent.

• Conditioning: Pass 1 mL of Methanol followed by 1 mL of 0.1% Formic Acid in Water through the SPE cartridge.

• Loading: Load the acidified sample at a flow rate of 1 drop/second.

• Washing: Wash with 1 mL of 5% Methanol in Water to elute polar interferents (e.g., residual sugars or small organic acids).

• Elution: Elute the target analyte with 1 mL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of N2​ at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (90:10 Water:Acetonitrile).

Figure 2: End-to-end analytical workflow for matrix cleanup and LC-MS/MS detection.

UHPLC Chromatographic Parameters

A common paradox in LC-MS is that negative ESI favors high-pH mobile phases (to pre-form the anion), but C18 chromatography of carboxylic acids requires low pH to prevent peak tailing and early elution. Expert Solution: We use 0.1% Formic Acid. While it suppresses ionization slightly in the liquid phase, the high volatility of Formic Acid allows it to evaporate rapidly during the ESI desolvation process, shifting the equilibrium back to the deprotonated [M−H]− state in the gas phase [2].

• Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Table 1: UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.400	90	10	Initial
0.50	0.400	90	10	6 (Linear)
4.00	0.400	10	90	6 (Linear)
5.00	0.400	10	90	6 (Linear)
5.10	0.400	90	10	6 (Linear)
7.00	0.400	90	10	6 (Linear)

Mass Spectrometry Parameters

Parameters are optimized for a generic modern Triple Quadrupole MS (e.g., Waters Xevo TQ-XS or Agilent 6495).

• Polarity: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 2.0 kV (Kept relatively low to prevent in-source fragmentation of the labile methyl ester).

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 1000 L/hr

• Cone Gas Flow: 150 L/hr

Table 2: MRM Transitions and Collision Energies

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
2-Methoxy-4-(methoxycarbonyl)benzoate	209.04	165.05	25	25	14	Quantifier
209.04	194.02	25	25	22	Qualifier 1
209.04	150.03	25	25	28	Qualifier 2

System Validation & Quality Control

To ensure this protocol acts as a self-validating system , analysts must implement the following controls:

• Matrix Effect Assessment: Post-extraction spike recovery must be calculated. If ion suppression exceeds 15%, an isotopically labeled internal standard (e.g., 13C6​ -labeled analog or a structurally similar surrogate like 3-methoxybenzoic acid- d3​ ) must be integrated into Step 1 of the SPE protocol.

• Ion Ratio Verification: The ratio of the Quantifier (165.05) to the Qualifier (194.02) must remain within ±20% of the ratio established by the neat analytical standard. A deviation indicates a co-eluting isobaric interference from the lignin matrix.

References

• Pederson, R. L., et al. "Lignin-Derived Methoxyterephthalates for Performance-Advantaged Polymers and Plasticizers." ChemRxiv, 2024. Available at:[Link] [1]

• Bai, Y., et al. "Production of Terephthalic Acid from Lignin-Based Phenolic Acids by a Cascade Fixed-Bed Process." ResearchGate, 2023. Available at:[Link] [2]

Application Note: Catalytic Cross-Coupling Strategies Utilizing 2-Methoxy-4-(methoxycarbonyl)benzoate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Mechanistic causality, protocol optimization, and late-stage functionalization.

Introduction & Molecular Rationale

In modern medicinal chemistry, the rapid assembly of complex biaryl and functionalized aromatic scaffolds requires building blocks that are both highly reactive under specific catalytic conditions and perfectly stable during downstream processing. 2-Methoxy-4-(methoxycarbonyl)benzoate is an exceptional bifunctional substrate that fulfills these criteria.

The structural architecture of this molecule dictates its unique catalytic behavior:

• The ortho-Methoxy Group (Steric & Field Effects): This group provides weak coordinating stabilization to metal centers and induces a critical steric twist, breaking the coplanarity of the carboxylate with the arene ring. This specific field effect drastically lowers the activation energy required for catalytic decarboxylation[1].

• The para-Methoxycarbonyl Group (Electronic Modulation): As a robust electron-withdrawing group (EWG), the methyl ester reduces the overall electron density of the aromatic system. In C–O activation pathways, this electron deficiency accelerates the oxidative addition of electron-rich Ni(0) catalysts into the sterically hindered C(acyl)–O bond[2].

• Orthogonality: The methyl ester remains intact during both decarboxylative and decarbonylative cross-couplings, providing a vital synthetic handle for late-stage derivatization (e.g., hydrolysis, amidation) in drug discovery pipelines.

This guide details two primary catalytic applications for this substrate: Pd/Cu-Cocatalyzed Decarboxylative Cross-Coupling and Ni-Catalyzed Decarbonylative C–O Bond Activation .

Pathway A: Pd/Cu-Cocatalyzed Decarboxylative Biaryl Synthesis

Mechanistic Causality

Decarboxylative cross-coupling leverages the benzoate moiety as a traceless directing and leaving group, extruding CO₂ to generate a nucleophilic aryl-metal species. The reaction relies on a bimetallic system. Copper mediates the initial decarboxylation. Because the ortho-methoxy group of our substrate induces a conformational twist, it breaks conjugation and significantly lowers the activation barrier for CO₂ extrusion[1]. Recent advancements also demonstrate that photoinduced ligand-to-copper charge transfer (LMCT) can drive similar decarboxylative pathways via low-barrier radical intermediates[3]. Following decarboxylation, transmetalation to a Palladium(II) center allows for standard cross-coupling with an aryl halide.

Fig 1: Bimetallic Pd/Cu decarboxylative cross-coupling catalytic cycle.

Experimental Protocol: Decarboxylative Coupling with Aryl Bromides

Note: The substrate is utilized here as its potassium salt.

• Inert Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Potassium 2-methoxy-4-(methoxycarbonyl)benzoate (1.0 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), Cu₂O (0.10 mmol, 10 mol%), and PCy₃ (0.10 mmol, 10 mol%).

• Solvent & Additives: Add 3.0 mL of a rigorously degassed NMP/Quinoline mixture (3:1 v/v) and 3Å molecular sieves (200 mg).

  • Causality Insight: Quinoline acts as an essential ancillary ligand for Cu(I), preventing the aggregation of inactive polymeric copper-carboxylate species. Molecular sieves are critical to scavenge trace water, which would otherwise drive competitive protodecarboxylation.

• Electrophile Addition: Add the aryl bromide (1.2 mmol) via microsyringe.

• Thermal Activation: Seal the tube, remove it from the glovebox, and stir at 160 °C for 16 hours. The elevated temperature is required to overcome the endothermic CO₂ extrusion step.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with 1M HCl (3 x 10 mL) to remove quinoline and NMP. Dry the organic layer over MgSO₄, concentrate, and purify via flash chromatography.

Quantitative Data: Substrate Scope & Yields

Aryl Halide Partner	Catalyst System	Temp (°C)	Yield (%)	Mechanistic Insight
4-Tolyl bromide	Pd(OAc)₂ / Cu₂O	160	88	Standard electron-rich halide; smooth transmetalation.
4-Fluoro-bromobenzene	Pd(OAc)₂ / Cu₂O	160	82	EWG accelerates oxidative addition to the Pd center.
2-Methyl-bromobenzene	Pd(OAc)₂ / Cu₂O	160	65	Steric hindrance at the Pd center reduces overall yield.

Pathway B: Ni-Catalyzed Decarbonylative C–O Bond Activation

Mechanistic Causality

When 2-methoxy-4-(methoxycarbonyl)benzoate is utilized as an aryl ester, the benzoate moiety becomes a highly reactive electrophile for Ni-catalyzed C–O bond activation. The para-methoxycarbonyl group acts as an electron-withdrawing sink, reducing the electron density at the C(acyl)–O bond and accelerating the oxidative addition of the Ni(0) catalyst[2]. Following oxidative addition, the intermediate undergoes decarbonylation (loss of CO) to form a Ni-aryl species, which then transmetalates with an arylboronic acid to yield the biaryl product.

Fig 2: Step-by-step experimental workflow for Ni-catalyzed C-O activation.

Experimental Protocol: Suzuki-Miyaura Coupling via C–O Activation

Note: The substrate is utilized here as an O-aryl ester.

• Catalyst Pre-activation: In a glovebox, dissolve Ni(cod)₂ (0.05 mmol, 5 mol%) and PCy₃ (0.10 mmol, 10 mol%) in 2.0 mL of anhydrous toluene. Stir for 10 minutes until a deep red/brown solution forms, indicating the active Ni(0)-phosphine complex.

  • Causality Insight: The use of a highly sterically demanding and strongly σ-donating ligand like PCy₃ is non-negotiable. Its electron-rich nature facilitates the initial oxidative addition into the inert C–O bond, while its steric bulk physically drives the subsequent decarbonylation (extrusion of CO).

• Reagent Assembly: To the catalyst solution, add the 2-methoxy-4-(methoxycarbonyl)benzoate ester (1.0 mmol), arylboronic acid (1.5 mmol), and finely milled anhydrous K₃PO₄ (2.0 mmol).

• Thermal Decarbonylation: Seal the reaction vial, transfer to a heating block, and stir at 110 °C for 12 hours.

  • Causality Insight: While oxidative addition occurs at lower temperatures, the extrusion of CO from the Ni-acyl intermediate is endothermic. Maintaining 110 °C prevents the premature transmetalation of the acyl species, which would yield unwanted ketone byproducts rather than the target biaryl.

• Workup: Cool the mixture to room temperature, open to air to quench the active nickel species, and filter through a short pad of Celite, eluting with EtOAc.

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc gradient).

Quantitative Data: Optimization of Decarbonylative Coupling

Ligand	Base	Solvent	Yield (%)	Mechanistic Insight
PCy₃	K₃PO₄	Toluene	91	High σ-donation facilitates Ni insertion and decarbonylation.
PPh₃	K₃PO₄	Toluene	15	Insufficient electron density on Ni; poor oxidative addition.
PCy₃	Cs₂CO₃	Toluene	78	Base solubility affects the transmetalation rate.
PCy₃	K₃PO₄	THF	45	Lower boiling point (66 °C) prevents complete decarbonylation.

References

• [1] Title: Field Effects Govern the Decarboxylation of Copper(II)-Benzoates: Kinetic and Mechanistic Studies Source: Organometallics (ACS Publications) URL:[Link]

• [3] Title: Decarboxylative sulfoximination of benzoic acids enabled by photoinduced ligand-to-copper charge transfer Source: Nature Communications (NIH PMC) URL:[Link]

• [2] Title: Ni(II)-Mediated Photochemical Oxidative Esterification of Aldehydes with Phenols Source: Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Decarboxylative sulfoximination of benzoic acids enabled by photoinduced ligand-to-copper charge transfer - PMC [pmc.ncbi.nlm.nih.gov]

preparation of analytical standard solutions of 2-Methoxy-4-(methoxycarbonyl)benzoate

Application Note: Preparation and Validation of Analytical Standard Solutions for 2-Methoxy-4-(methoxycarbonyl)benzoate

Introduction & Chemical Context

2-Methoxy-4-(methoxycarbonyl)benzoate (frequently analyzed in its acid form, 2-methoxy-4-(methoxycarbonyl)benzoic acid) is a critical reference standard utilized in pharmaceutical development, API impurity profiling, and synthetic intermediate quantification. Due to its specific functional groups—a methoxy ether, a methyl ester, and a benzoate core—its physicochemical properties dictate strict handling procedures. This application note outlines a highly robust, self-validating protocol for preparing analytical standard solutions suitable for quantitative LC-MS/MS or HPLC-UV assays.

Causality in Experimental Design: The "Why" Behind the Protocol

As an Application Scientist, I emphasize that standard preparation is not merely a volumetric exercise; it is an exercise in applied physical chemistry. Every step in this protocol is designed to mitigate specific analytical risks:

• Solvent Selection (Mitigating Transesterification): While benzoate derivatives are highly soluble in methanol, storing methyl esters in methanol can lead to transesterification or degradation over time, especially if trace acidic or basic impurities are present in the glassware. Therefore, 100% HPLC-grade Acetonitrile (MeCN) is selected as the primary stock solvent. MeCN is an aprotic solvent that completely arrests ester exchange reactions, ensuring long-term stock stability.

• Independent Weighings (Preventing Systematic Error): According to regulatory bioanalytical guidelines, calibration standards and Quality Control (QC) samples must be prepared from completely separate stock solutions[1]. If a single stock is used, a weighing error (e.g., static interference on the microbalance) will propagate equally to both the calibration curve and the QCs. The QCs would pass, masking the error. Dual weighings create a self-validating system : the accuracy of Stock 1 is independently verified by Stock 2[2].

• Adsorption Mitigation: At low concentrations (ng/mL), hydrophobic benzoate compounds can non-specifically bind to the active silanol groups on standard borosilicate glass. Working solutions and final spiked samples are prepared in silanized glass vials or low-bind polypropylene tubes to maintain absolute recovery.

Workflow Visualization

The following diagram illustrates the dual-track dilution cascade, ensuring the integrity of the self-validating system.

Fig 1. Dual-track dilution workflow ensuring independent validation of calibration and QC standards.

Step-by-Step Methodology

4.1. Equipment & Reagents

• Reference Standard: 2-Methoxy-4-(methoxycarbonyl)benzoate (Purity ≥ 99.0%).

• Balance: Calibrated analytical microbalance (readability 0.001 mg).

• Solvents: LC-MS Grade Acetonitrile (MeCN) and Ultrapure Water (18.2 MΩ·cm).

• Glassware: Class A volumetric flasks (5 mL), deactivated (silanized) glass inserts.

4.2. Preparation of Primary Stock Solutions (1.00 mg/mL)

• Equilibration: Remove the reference standard vial from the freezer (-20°C) and place it in a desiccator at room temperature for at least 60 minutes prior to opening. Causality: This prevents ambient moisture condensation on the cold powder, which would artificially inflate the weighed mass and lead to a sub-potent stock.

• Weighing: Accurately weigh approximately 5.00 mg of the standard into a static-free weighing boat. Transfer quantitatively into a 5 mL Class A volumetric flask. Repeat this process for a second, independent weighing into a separate flask.

• Dissolution: Add 4 mL of 100% MeCN to each flask. Sonicate for 5 minutes in a cold water bath to ensure complete dissolution without thermal degradation.

• Volume Adjustment: Allow the solution to return to room temperature, then make up to the 5.00 mL mark with MeCN. Invert 15 times to ensure homogeneity. Label as Stock 1 (Cal) and Stock 2 (QC) .

4.3. Preparation of Working Solutions Dilute the primary stocks using a diluent of 50:50 MeCN:Water (v/v). Causality: Matching the diluent to the initial mobile phase conditions of the LC gradient prevents "solvent effects" (e.g., peak splitting or fronting) that occur when injecting high-organic samples into a highly aqueous mobile phase.

4.4. Matrix Spiking (Calibration and QC Samples) To prepare the final analytical standards, spike the working solutions into the blank biological matrix or analytical buffer. The spike volume must not exceed 5% of the total volume (e.g., 50 µL spike into 950 µL matrix) to ensure the matrix integrity is not compromised by the organic solvent[3].

Quantitative Data Presentation

The following tables summarize the exact volumetric transfers required to build the calibration curve and QC levels, ensuring a self-validating analytical run.

Table 1: Calibration Standard Dilution Scheme (Prepared from Stock 1)

Standard Level	Target Conc. (ng/mL)	Working Sol. Conc. (ng/mL)	Vol. of Working Sol. (µL)	Vol. of Blank Matrix (µL)	Total Volume (µL)
Cal 1 (LLOQ)	1.0	20	50	950	1000
Cal 2	2.5	50	50	950	1000
Cal 3	10.0	200	50	950	1000
Cal 4	50.0	1,000	50	950	1000
Cal 5	250.0	5,000	50	950	1000
Cal 6	500.0	10,000	50	950	1000
Cal 7 (ULOQ)	1000.0	20,000	50	950	1000

Table 2: Quality Control (QC) Dilution Scheme (Prepared from Stock 2)

QC Level	Target Conc. (ng/mL)	Working Sol. Conc. (ng/mL)	Vol. of Working Sol. (µL)	Vol. of Blank Matrix (µL)	Total Volume (µL)
LLOQ QC	1.0	20	50	950	1000
Low QC (LQC)	3.0	60	50	950	1000
Mid QC (MQC)	400.0	8,000	50	950	1000
High QC (HQC)	800.0	16,000	50	950	1000

System Suitability and Self-Validation Criteria

Before analyzing study samples, the method must prove its own validity through System Suitability Testing (SST) and run acceptance criteria[2]:

• Stock Verification: The response ratio of Stock 1 vs. Stock 2 (diluted to the same concentration, e.g., 100 ng/mL) must be within ±5%. If it falls outside this range, a weighing or dilution error occurred, and both stocks must be remade.

• Accuracy & Precision: At least 67% of all QC samples (and ≥50% per level) must back-calculate to within ±15% of their nominal concentration (±20% for the LLOQ QC) when plotted against the calibration curve[1]. Meeting this criterion mathematically validates the entire preparation protocol.

References

• Title: 2-(methoxycarbonyl)benzoic acid | Sigma-Aldrich Source: SigmaAldrich.cn URL: [Link]

• Title: Bioanalytical Method Validation and Study Sample Analysis M10 Source: ICH.org URL: [Link]

• Title: M10: Bioanalytical Method Validation and Study Sample Analysis - Step 4 Source: ICH.org URL: [Link]

• Title: Dissolution Test Guidelines by USP and EMA: A Regulatory Perspective Source: PharmaCores URL: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. database.ich.org [database.ich.org]
• 3. Dissolution Test Guidelines by USP and EMA: A Regulatory Perspective | PharmaCores [pharmacores.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 2-Methoxy-4-(methoxycarbonyl)benzoic acid

Welcome to the technical support guide for 2-Methoxy-4-(methoxycarbonyl)benzoic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Our goal is to provide a logical, scientifically-grounded framework for systematically troubleshooting and overcoming these solubility issues in your experiments.

Frequently Asked Questions (FAQs): Understanding the Compound

Q1: What are the key physicochemical properties of 2-Methoxy-4-(methoxycarbonyl)benzoic acid?

Understanding the fundamental properties of a compound is the first step in troubleshooting its behavior. 2-Methoxy-4-(methoxycarbonyl)benzoic acid, with CAS Number 256936-25-1, is a substituted benzoic acid derivative.[1][2] Its structure dictates its solubility characteristics.

Table 1: Physicochemical Properties of 2-Methoxy-4-(methoxycarbonyl)benzoic acid

Property	Value	Source
CAS Number	256936-25-1	[1][2]
Molecular Formula	C₁₀H₁₀O₅
Molecular Weight	210.18 g/mol	[2]
Chemical Structure
	2-Methoxy-4-(methoxycarbonyl)benzoic acid
Physical Form	Solid

| Purity | Typically ≥98% |[2] |

Q2: From a structural standpoint, why is poor aqueous solubility expected for this compound?

The solubility of a molecule in water is a balance between its hydrophilic (water-loving) and hydrophobic (water-fearing) features.

• Hydrophobic Character : The benzene ring is inherently non-polar and hydrophobic. The presence of a methoxy (-OCH₃) group and a methyl ester (-COOCH₃) group further contributes to the lipophilic nature of the molecule. Similar aromatic esters are known to have limited water solubility.[3]

• Hydrophilic Character : The single carboxylic acid (-COOH) group is the primary hydrophilic functional group capable of hydrogen bonding with water.

• The Balance : The large, non-polar surface area of the substituted aromatic ring dominates the molecule's character, outweighing the solubilizing effect of the single carboxylic acid. This imbalance leads to low intrinsic solubility in neutral aqueous media. Disrupting the crystal lattice structure of the solid is also a key energy barrier to dissolution.[4]

Q3: What are the essential safety precautions for handling 2-Methoxy-4-(methoxycarbonyl)benzoic acid?

According to safety data, this compound is classified as hazardous.[1] Always consult the full Safety Data Sheet (SDS) before handling.

• Hazards : Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[1] May also cause respiratory irritation.

• Personal Protective Equipment (PPE) : Wear appropriate protective gloves, clothing, and eye/face protection (goggles or face shield).[5]

• Handling : Wash hands and any exposed skin thoroughly after handling.[6] Use in a well-ventilated area to avoid inhaling dust.[5]

• Storage : Store in a well-ventilated place and keep the container tightly closed.[5]

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

The following sections provide systematic strategies to tackle solubility issues. We will progress from the simplest and most common techniques to more complex ones.

Initial Workflow: Baseline Assessment & Strategy Selection

Before attempting to improve solubility, you must first quantify the problem. This workflow outlines the initial steps and decision points.

Caption: Initial workflow for assessing and addressing solubility.

Strategy 1: pH Adjustment - Leveraging the Acidic Functional Group

Q4: How does pH adjustment work, and why is it the first strategy to try?

Causality : This compound possesses a carboxylic acid group, making it a weak acid. In neutral water, it exists primarily in its protonated, less soluble form. By increasing the pH of the aqueous medium with a base, the carboxylic acid is deprotonated to form a carboxylate salt (R-COO⁻). This ionized form is significantly more polar and, therefore, more soluble in water.[7][8][9] This is often the most effective and straightforward method for acidic or basic compounds.[]

Decision & Experimental Workflow for pH Adjustment

Caption: Workflow for determining a pH-solubility profile.

Protocol 1: Generating a pH-Solubility Profile

This protocol uses the equilibrium shake-flask method to determine solubility at various pH values.

Materials:

• 2-Methoxy-4-(methoxycarbonyl)benzoic acid

• Calibrated pH meter

• A series of buffers (e.g., phosphate, borate) covering a range from acidic to basic pH.

• Volumetric flasks and vials

• Orbital shaker or rotator

• Centrifuge and/or syringe filters (e.g., 0.22 µm PVDF)

• Analytical instrument for quantification (e.g., HPLC-UV)

Methodology:

• Buffer Preparation : Prepare a set of buffers (e.g., 50 mM phosphate for pH 6.0-8.0, 50 mM borate for pH > 8.0).

• Sample Preparation : Add an excess amount of the solid compound to a known volume of each buffer solution in separate vials. "Excess" means enough solid remains undissolved at equilibrium.

• Equilibration : Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation : After equilibration, let the vials stand to allow the solid to settle. Carefully withdraw a sample from the supernatant. For best results, centrifuge the sample and then filter the supernatant to remove all undissolved particles.

• Quantification : Dilute the filtered supernatant with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

• Data Analysis : Plot the measured solubility (e.g., in µg/mL or mM) against the corresponding pH of each buffer.

Table 2: Example pH-Solubility Profile Data

Buffer pH (Post-Equilibration)	Solubility (µg/mL)	Visual Observation
5.0	< 1.0	Heavy precipitate
6.0	5.2	Significant precipitate
7.0	45.8	Light precipitate
7.4	150.3	Very light precipitate
8.0	> 500	Clear solution

| 9.0 | > 1000 | Clear solution |

Strategy 2: Co-Solvent Systems

Q5: What are co-solvents and when should they be used?

Causality : Co-solvents are water-miscible organic solvents that, when added to water, disrupt its hydrogen-bonding network and reduce the overall polarity of the solvent system.[][11] This reduction in polarity makes the solvent more "hospitable" to hydrophobic molecules, thereby increasing their solubility.[12] This strategy is ideal when pH modification is not possible or is insufficient to achieve the desired concentration.

Protocol 2: Screening for an Effective Co-Solvent System

Common Co-solvents for Screening:

• Alcohols : Ethanol, Propylene Glycol (PG)

• Glycols : Polyethylene Glycol 400 (PEG 400)

• Aprotic Solvents : Dimethyl Sulfoxide (DMSO) - Note: Use with caution as it can have biological effects and enhance skin penetration.

Methodology:

• Prepare Stock Solutions : Prepare aqueous stock solutions of each co-solvent at various percentages (e.g., 5%, 10%, 20%, 40% v/v in water or a chosen buffer).

• Solubility Determination : Using the shake-flask method described in Protocol 1, determine the solubility of your compound in each co-solvent mixture.

• Data Analysis : Compare the solubility achieved with each co-solvent system to identify the most effective one that meets your experimental requirements with the lowest possible percentage of organic solvent.

Table 3: Example Co-Solvent Screening Data (in pH 7.4 Buffer)

Co-Solvent System (% v/v)	Solubility (µg/mL)	Notes
0% (Buffer only)	150	Baseline
10% Ethanol	450	3-fold increase
20% Ethanol	980	>6-fold increase
10% Propylene Glycol	620	4-fold increase
20% Propylene Glycol	1550	>10-fold increase

| 10% DMSO | > 2000 | High solubility achieved |

Strategy 3: Advanced Solubilization Techniques

If pH adjustment and co-solvents are insufficient or unsuitable for your application (e.g., due to concerns about toxicity or downstream effects), more advanced formulation strategies can be employed.

Q6: How do cyclodextrins and surfactants enhance solubility?

Cyclodextrins : These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity.[13] They can encapsulate poorly soluble "guest" molecules, like your compound, forming a water-soluble "inclusion complex".[14][15] This effectively shields the hydrophobic part of the molecule from the aqueous environment, dramatically increasing its apparent solubility.[]

Surfactants : Above a certain concentration (the critical micelle concentration), surfactant molecules self-assemble into micelles. These structures have a hydrophobic core and a hydrophilic shell. Poorly soluble compounds can partition into the hydrophobic core, a process known as micellar solubilization, which increases their concentration in the aqueous phase.[17]

Protocol 3: Phase-Solubility Study with Cyclodextrins

This protocol helps determine if a cyclodextrin can form a complex with your compound and enhance its solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.

Methodology:

• Prepare CD Solutions : Create a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0, 2, 5, 10, 15, 20% w/v) in your desired buffer.

• Equilibration : Add an excess of your compound to each cyclodextrin solution and equilibrate using the shake-flask method (Protocol 1, steps 2-3).

• Quantification : After separation (Protocol 1, step 4), quantify the concentration of the dissolved compound in each sample.

• Analysis : Plot the solubility of your compound against the concentration of HP-β-CD. A linear increase (an Aₗ-type diagram) indicates the formation of a soluble 1:1 complex and is a strong indicator of successful solubilization.[15]

Summary & Final Troubleshooting Workflow

This comprehensive workflow integrates all the discussed strategies, providing a clear decision-making path from initial assessment to advanced formulation.

Caption: Comprehensive troubleshooting workflow for solubility enhancement.

References

• How will you increase the solubility of organic compounds in water? - Quora. (2021, July 17). [Link]

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). [Link]

• Cosolvent - Wikipedia. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. (2018, September 15). [Link]

• Cosolvent – Knowledge and References - Taylor & Francis. [Link]

• Cyclodextrins, Surfactants and Their Inclusion Complexes - MDPI. (2025, October 1). [Link]

• Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications - PriMera Scientific Publications. (2026, March 2). [Link]

• Improving the Water-Solubility of Compounds By Molecular Modification to Disrupt Crystal Packing - Tohoku University. (2015, August 28). [Link]

• pH effect on solubility - General Chemistry II - Fiveable. (2025, August 15). [Link]

• 8.11 pH and Solubility | AP Chemistry. [Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. [Link]

• The effect of different pH-adjusting acids on the aqueous solubility of... - ResearchGate. [Link]

• A comprehensive review of the influence of co-solvents on the catalysed methanolysis process to obtain biodiesel - PMC. [Link]

• 2-methoxy-4-(methoxycarbonyl)benzoic acid — Chemical Substance Information - NextSDS. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. [Link]

• Solubility enhancement and application of cyclodextrins in local drug delivery. (2019, March 16). [Link]

• 2-Methoxybenzoate | C8H7O3- - PubChem - NIH. [Link]

• pH and Solubility - YouTube. (2025, April 24). [Link]

• Material Safety Data Sheet. (2014, March 31). [Link]

• Methyl 2-hydroxy benzoate (YMDB01370) - Yeast Metabolome Database. [Link]

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• 17. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Resolution for 2-Methoxy-4-(methoxycarbonyl)benzoate Impurities

Welcome to the technical support center for the analysis of 2-Methoxy-4-(methoxycarbonyl)benzoate and its impurities. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to overcome common challenges in achieving optimal chromatographic resolution.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your HPLC analysis of 2-Methoxy-4-(methoxycarbonyl)benzoate. Each problem is followed by a systematic approach to diagnosis and resolution.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape is a common problem in HPLC that can significantly compromise the accuracy and precision of your results by degrading resolution and affecting peak area integration.[1]

1.1. Peak Tailing

Symptom: The peak is asymmetrical with a trailing edge that extends from the main peak.

Potential Causes & Solutions:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with basic analytes, causing peak tailing.[2]

  • Solution:

    • Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units below the pKa of any basic impurities. For acidic compounds like 2-Methoxy-4-(methoxycarbonyl)benzoic acid, maintaining a pH around 2.5-3.5 will keep it in its neutral form, minimizing unwanted ionic interactions.

    • Use a Low-Bleed, End-Capped Column: Modern, high-purity silica columns with robust end-capping are less prone to silanol interactions.

    • Add an Ionic Modifier: Incorporate a small amount of a competing base, like triethylamine (TEA), into the mobile phase to block active silanol sites.

• Column Contamination: Accumulation of strongly retained compounds on the column can lead to distorted peaks.[3]

  • Solution:

    • Implement a Column Washing Protocol: Regularly flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove contaminants.

    • Use a Guard Column: A guard column protects the analytical column from strongly retained sample components.[1]

1.2. Peak Fronting

Symptom: The peak is asymmetrical with a leading edge that slopes more than the trailing edge.

Potential Causes & Solutions:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting.[4]

  • Solution:

    • Reduce Injection Volume or Concentration: Dilute your sample or decrease the injection volume.

    • Increase Column Capacity: Use a column with a larger internal diameter or a higher stationary phase loading.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion.[3]

  • Solution:

    • Match Sample Solvent to Mobile Phase: Ideally, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility.

1.3. Broad Peaks

Symptom: Peaks are wider than expected, leading to decreased resolution and sensitivity.

Potential Causes & Solutions:

• Extra-Column Volume (Dead Volume): Excessive tubing length or poorly made connections can cause band broadening.[3]

  • Solution:

    • Minimize Tubing Length and Diameter: Use the shortest possible tubing with the smallest appropriate internal diameter between the injector, column, and detector.

    • Ensure Proper Fittings: Check that all fittings are correctly installed and not causing any leaks or dead spaces.

• Slow Mass Transfer: This can occur if the flow rate is too high or the column temperature is too low.

  • Solution:

    • Optimize Flow Rate: Lowering the flow rate can sometimes improve peak shape, but be mindful of increasing run times.[5]

    • Increase Column Temperature: Elevating the temperature can reduce mobile phase viscosity and improve mass transfer, leading to sharper peaks.[5]

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting poor peak shape in HPLC.

Issue 2: Inadequate Resolution Between 2-Methoxy-4-(methoxycarbonyl)benzoate and its Impurities

Achieving baseline separation is critical for accurate quantification of impurities.[5] Resolution in HPLC is governed by three main factors: efficiency (N), selectivity (α), and retention factor (k).[6]

2.1. Optimizing Selectivity (α)

Selectivity is the most powerful factor for improving resolution.[6]

Strategies:

• Change Mobile Phase Composition:

  • Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter the elution order of closely related compounds due to different solvent-analyte interactions.[7]

  • pH Adjustment: Small changes in the mobile phase pH can significantly impact the retention and selectivity of ionizable compounds. For acidic impurities, a lower pH will increase retention.

• Change Stationary Phase:

  • If optimizing the mobile phase is insufficient, changing the column chemistry can provide a different selectivity. Consider columns with different functionalities, such as a phenyl-hexyl or a polar-embedded phase, which offer different interaction mechanisms compared to a standard C18.

2.2. Increasing Efficiency (N)

Higher efficiency results in narrower peaks, which can improve the resolution of closely eluting compounds.[6]

Strategies:

• Use a Longer Column: Doubling the column length increases the theoretical plates, but also doubles the analysis time and backpressure.[5]

• Decrease Particle Size: Columns with smaller particles (e.g., sub-2 µm for UHPLC) provide significantly higher efficiency.[7][8]

• Optimize Flow Rate: Operating at the optimal flow rate for the column will maximize efficiency.[5]

2.3. Adjusting Retention Factor (k)

The retention factor describes how long an analyte is retained on the column. An optimal k range is generally between 2 and 10.

Strategies:

• Adjust Mobile Phase Strength: For reversed-phase HPLC, decreasing the percentage of the organic solvent in the mobile phase will increase the retention time and potentially improve the separation of early-eluting peaks.[6]

Systematic Approach to Improving Resolution

Caption: A step-by-step guide to improving chromatographic resolution.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the likely impurities of 2-Methoxy-4-(methoxycarbonyl)benzoate?

Potential impurities can arise from the synthesis process or degradation. Common impurities may include starting materials, byproducts, and degradation products. For instance, related benzoate derivatives or compounds with variations in the methoxy or methoxycarbonyl groups could be present.[9][10] Forced degradation studies under acidic, basic, oxidative, and photolytic conditions can help identify potential degradation products.[11]

Q2: What is a good starting point for HPLC method development for this compound?

A good starting point for a reversed-phase HPLC method would be:

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a versatile choice.[12]

• Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% formic acid or phosphoric acid) is often effective for acidic analytes.[12][13] An acidic mobile phase suppresses the ionization of the carboxylic acid group, leading to better retention and peak shape.[13]

• Detection: UV detection at a wavelength where both the main compound and its impurities have good absorbance, typically around 254 nm.[12]

• Column Temperature: Start at a controlled room temperature, for instance, 30°C.[12]

Q3: How do I perform a forced degradation study for 2-Methoxy-4-(methoxycarbonyl)benzoate?

Forced degradation studies are essential to understand the stability of a drug substance and to develop a stability-indicating analytical method.[11]

Protocol for Forced Degradation Study:

Stress Condition	Typical Reagents and Conditions
Acid Hydrolysis	0.1 M HCl, heat at 60-80°C for a specified time.[14]
Base Hydrolysis	0.1 M NaOH, at room temperature or slightly elevated for a specified time.
Oxidation	3-30% H₂O₂, at room temperature for a specified time.[15]
Photolytic Stress	Expose the sample to UV and visible light as per ICH Q1B guidelines.
Thermal Stress	Heat the solid sample at a high temperature (e.g., 105°C) for a specified time.

After exposure to the stress conditions, the samples are diluted and analyzed by HPLC to identify and quantify any degradation products.[14]

Q4: My peaks are splitting. What could be the cause?

Peak splitting can be caused by several factors:

• Incomplete Sample Dissolution: Ensure your sample is fully dissolved before injection.[16]

• Sample-Solvent Mismatch: Injecting a sample in a strong solvent into a weak mobile phase can cause the peak to split.[16]

• Column Inlet Frit Blockage: A partially blocked frit can distort the sample band as it enters the column.[1]

• Column Void: A void at the head of the column can also lead to peak splitting.[2]

Q5: How can I improve the sensitivity of my method to detect low-level impurities?

To enhance sensitivity for trace impurity analysis:

• Optimize Detection Wavelength: Use a diode array detector to identify the wavelength of maximum absorbance for each impurity.

• Increase Injection Volume: This can increase the signal, but be cautious of potential column overload.

• Use a More Sensitive Detector: If UV detection is not sensitive enough, consider using a mass spectrometer (LC-MS).[17]

• Sample Pre-concentration: Techniques like solid-phase extraction (SPE) can be used to concentrate the impurities before analysis.[8]

References

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025, November 27). alwsci.
• Troubleshooting Poor Peak Shape and Resolution in HPLC || HPLC Chrom
• Common Causes of Poor Peak Shape in HPLC and How to Fix Them. News.
• How to Improve HPLC Peak Resolution. Chrom Tech.
• Troubleshooting Peak Shape Problems in HPLC.
• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru.
• Troubleshooting Basics, Part 4: Peak Shape Problems. (2020, November 11).
• Factors Affecting Resolution in HPLC. Sigma-Aldrich.
• How can I improve the resolution between two chrom
• Methods for Changing Peak Resolution in HPLC: Advantages and Limit
• High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. (2024, August 8). Veeprho.
• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. (2010, December 1).
• "Benzoic acid, 3-methylphenyl ester" stability and degradation p
• HPLC-UV Method Development for Highly Polar Impurities. (2025, December 2). Resolian.
• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025, December 10).
• Force Degradation Study of Rizatriptan Benzoate by Rp-Hplc Method and Characterization of Degraded Product. (2017, October 24).
• Summary of forced degradation results.
• Forced Degradation in Pharmaceuticals – A Regulatory Upd
• A validated HPLC-ESI-MS/MS method for quantification of 2-hydroxy-4-methoxy benzoic acid from rat plasma and its application to pharmacokinetic study using sparse sampling methodology. (2014, November 15). PubMed.
• EPA Method 8321B (SW-846)
• Application Note: High-Performance Liquid Chromatography (HPLC)
• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Academia.edu.
• Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC.
• 2-Methoxy-4-(methoxycarbonyl)benzoic acid | 256936-25-1. Sigma-Aldrich.
• A Comparative Guide to Analytical Methods for Methyl 2-Bromo-4-methoxybenzo
• CAS 100-09-4 4-Methoxy-benzoic Acid Impurity. Anant Pharmaceuticals Pvt. Ltd.
• Method for producing 2-(4-methoxycarbonylmethylphenoxymethyl)benzoic acid methyl ester.
• Methyl 4-Amino-2-methoxybenzoate | 27492-84-8. SynThink Research Chemicals.
• 2-Methoxy-4-(methoxycarbonyl)benzoic acid. CymitQuimica.
• A Validated HPLC Method for Simultaneous Determination of 2-Hydroxy-4-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzoic Acid in Root Organs of Hemidesmus indicus. (2015, November 12).
• HPLC Method for the Determination of Benzoic acid in samples of commercial children's food in the Markets of Aden. (2023, September 20). UST Journals.
• Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. ThaiScience.
• 2-methoxy-4-(methoxycarbonyl)
• Force Degradation Study of Rizatriptan Benzoate by Rp- HPLC Method and Characterization of Degraded Product Volume 1. (2017, October 24). Biomedical Journal of.
• Methyl 4-Methoxybenzo
• The synthetic method of 2-methoxy-4-cyanobenzaldehyde.
• CAS 121-98-2: Methyl 4-methoxybenzo

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• 11. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
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• 17. A validated HPLC-ESI-MS/MS method for quantification of 2-hydroxy-4-methoxy benzoic acid from rat plasma and its application to pharmacokinetic study using sparse sampling methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Storage and Stability of 2-Methoxy-4-(methoxycarbonyl)benzoate

Introduction: 2-Methoxy-4-(methoxycarbonyl)benzoate is a key intermediate and building block in pharmaceutical synthesis and materials science. The chemical integrity of this diester is paramount for the success of downstream applications, ensuring reproducibility and the validity of experimental outcomes. Degradation, even at low levels, can introduce impurities that may alter biological activity, reaction kinetics, or material properties. This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to understand, prevent, and troubleshoot the degradation of 2-Methoxy-4-(methoxycarbonyl)benzoate during long-term storage.

Section 1: Frequently Asked Questions (FAQs)

Q1: My latest batch of 2-Methoxy-4-(methoxycarbonyl)benzoate shows a new, more polar peak in my reverse-phase HPLC chromatogram. What is it likely to be?

A: The most probable cause is the hydrolysis of one of the methyl ester groups to its corresponding carboxylic acid, forming 2-methoxy-4-carboxybenzoic acid methyl ester or 4-methoxycarbonyl-2-hydroxybenzoic acid. Ester hydrolysis is a common degradation pathway, especially if the material has been exposed to moisture or non-neutral pH conditions.[1] The resulting carboxylic acid is more polar and will therefore have a shorter retention time on a standard C18 column.

Q2: What are the ideal storage conditions for ensuring the long-term stability of this compound?

A: For optimal long-term stability, the solid compound should be stored at low temperatures, protected from light and moisture, and under an inert atmosphere. A summary of recommended conditions is provided in the table below. Following these guidelines minimizes the risk of hydrolysis, oxidation, and photodegradation.[2][3]

Q3: I suspect my sample has degraded. What is the quickest way to confirm this?

A: The most reliable and quantitative method is to use a stability-indicating High-Performance Liquid Chromatography (HPLC) method. This technique can separate the intact parent compound from its potential degradation products. A significant decrease in the area of the main peak or the appearance of new peaks is a clear indicator of degradation. For a qualitative check, Fourier-Transform Infrared (FT-IR) spectroscopy can reveal the emergence of a broad O-H stretch characteristic of a carboxylic acid, a hallmark of hydrolysis.[2]

Q4: Is it advisable to store 2-Methoxy-4-(methoxycarbonyl)benzoate in a solution?

A: Storing this compound in solution for extended periods is generally not recommended, as it significantly increases the risk of hydrolysis, especially in protic or aqueous-based solvents.[4] If you must store a solution, use a dry, aprotic solvent (e.g., anhydrous acetonitrile or THF), store it at -20°C or below, and blanket the headspace with an inert gas like argon or nitrogen. For most applications, it is best practice to prepare solutions fresh before use.

Q5: How critical is humidity control for this compound?

A: Extremely critical. Esters are susceptible to hydrolysis, a reaction that is directly facilitated by the presence of water.[5][6] Exposure to atmospheric humidity, even at ambient temperatures, can initiate and accelerate the degradation process, leading to a decline in purity over time.[7][8] Therefore, using tightly sealed containers and, for very long-term storage, storing within a desiccator or glovebox is highly recommended.[2]

Section 2: Understanding the Primary Degradation Pathways

To effectively prevent degradation, it is essential to understand the underlying chemical mechanisms. For 2-Methoxy-4-(methoxycarbonyl)benzoate, the primary vulnerabilities are its two ester functional groups and the electron-rich aromatic ring.

Primary Pathway: Hydrolysis

Hydrolysis is the most significant threat to the stability of this compound. It involves the cleavage of an ester bond by water to form a carboxylic acid and an alcohol. This reaction can be catalyzed by both acids and bases.[1]

• Mechanism: A water molecule attacks the electrophilic carbonyl carbon of the ester. This process is slow at neutral pH but is significantly accelerated by the presence of acids (H+) or bases (OH-).

• Products: Hydrolysis of the C4-position ester yields 2-methoxy-4-carboxybenzoic acid and methanol. Hydrolysis of the C1-position ester is also possible.

• Contributing Factors:

  • Moisture: The primary reactant. Higher humidity or the use of aqueous solvents increases the rate of hydrolysis.[9]

  • Temperature: Higher temperatures increase the reaction rate.

  • pH: Both acidic and basic conditions catalyze the reaction. The compound is most stable at a neutral pH.

Secondary Pathways: Oxidation & Photodegradation

• Oxidation: The methoxy group (-OCH₃) and the benzene ring can be susceptible to oxidation, especially when exposed to atmospheric oxygen over long periods, potentially accelerated by heat or trace metal catalysts. This can lead to the formation of various impurities and often results in sample discoloration (e.g., yellowing).[10][11] Storing under an inert atmosphere minimizes this risk.

• Photodegradation: Aromatic compounds can absorb UV light, which can provide the energy needed to break chemical bonds and initiate degradation.[10] Protecting the compound from light is a simple and effective preventative measure.

Caption: Primary degradation pathways for 2-Methoxy-4-(methoxycarbonyl)benzoate.

Section 3: Troubleshooting Guide

Symptom / Issue	Potential Root Cause	Recommended Action & Rationale
Inconsistent Assay Results or Loss of Potency	Compound Degradation: Reduced purity of the starting material leads to inaccurate concentrations and affects downstream results.	1. Re-qualify the Material: Perform a quantitative purity analysis using a stability-indicating HPLC method (see Protocol 2).[12] 2. Prepare Solutions Fresh: Discard old stock solutions. Prepare new solutions from a verified, high-purity solid lot immediately before use. This eliminates solution-state instability as a variable.
Visible Change in Appearance (e.g., Yellowing, Clumping)	Significant Degradation: Yellowing often indicates oxidative degradation.[11] Clumping suggests moisture absorption, which precedes hydrolysis.[13]	1. Quarantine and Discard: Do not use the material. Such visible changes indicate substantial impurity levels that will compromise your experiment. 2. Review Storage Protocol: Immediately audit your storage procedures against the recommendations in Protocol 1. The cause is almost certainly a breach in protection from moisture, air, or light.
Gradual pH Drop in a Formulated Solution	Ester Hydrolysis: The cleavage of the ester bond generates a carboxylic acid, which releases protons (H+) into the solution, lowering the pH.	1. Confirm Hydrolysis: Use HPLC to detect the presence of the acidic degradant. 2. Optimize Formulation: If the compound must be in solution, ensure it is formulated in a well-buffered system at a pH close to neutral. 3. Prioritize Solid Storage: The most robust solution is to store the compound as a solid and prepare solutions as needed.

Section 4: Recommended Protocols & Workflows

Protocol 1: Recommended Long-Term Storage Conditions

This protocol outlines the standard operating procedure for storing solid 2-Methoxy-4-(methoxycarbonyl)benzoate to ensure its chemical integrity over extended periods.

Materials:

• High-purity 2-Methoxy-4-(methoxycarbonyl)benzoate

• Amber glass vial with a PTFE-lined screw cap

• Argon or Nitrogen gas supply with a regulator

• Laboratory freezer or refrigerator

• Desiccator cabinet (optional, for added protection)

Procedure:

• Aliquot the Material: Upon receipt, if the quantity is large, divide the material into smaller, single-use aliquots in separate amber glass vials. This minimizes the exposure of the entire batch to atmospheric conditions during repeated use.

• Inert Atmosphere Blanketing: Place an open vial containing the aliquot into a larger container or glove bag. Gently flush the container with a stream of dry argon or nitrogen for 1-2 minutes to displace air and moisture.

• Secure Sealing: While still under the inert atmosphere, tightly seal the vial with the PTFE-lined cap. The PTFE liner provides an excellent chemical barrier.

• Labeling: Clearly label each vial with the compound name, lot number, date, and storage conditions.

• Low-Temperature Storage: Place the sealed vial(s) in the designated storage location.

• Equilibration Before Use: When removing a vial from cold storage, allow it to warm to room temperature for at least 30-60 minutes before opening. This is a critical step to prevent atmospheric moisture from condensing onto the cold solid.

Summary of Storage Parameters:

Parameter	Recommended Condition	Rationale
Temperature	-20°C ± 5°C (Freezer)	Significantly slows the rate of all chemical degradation reactions, including hydrolysis and oxidation.[2]
Alternative: 2-8°C (Refrigerator)	Acceptable for shorter-term storage (months), but -20°C is preferred for long-term stability (years).
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, preventing oxidative degradation of the methoxy group and aromatic ring.[2]
Light	Protect from Light (Amber Vial / Dark)	Prevents photodegradation, which can be initiated by UV light exposure.[10]
Moisture	Tightly Sealed Container	Prevents ingress of atmospheric moisture, which is the key reactant for hydrolysis.[8]
Container	Type I Borosilicate Glass Vial	Chemically inert and prevents leaching or adsorption of the compound.[14]

Protocol 2: Stability Assessment via Reverse-Phase HPLC

This protocol provides a general-purpose, stability-indicating method to assess the purity of 2-Methoxy-4-(methoxycarbonyl)benzoate and detect hydrolytic degradation.

Caption: Experimental workflow for HPLC-based stability testing.

Typical HPLC Parameters:

Parameter	Recommended Setting
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold 2 min, return to 30% B
Flow Rate	1.0 mL/min
Column Temp.	40°C
Detection	UV at 254 nm
Injection Vol.	10 µL
Sample Prep.	Dissolve solid in Acetonitrile to a concentration of ~1 mg/mL.

Data Interpretation:

• Purity: Calculate the purity of the main peak using the area percent method. A value below 98% may indicate significant degradation.

• Degradation Products: Look for new peaks, particularly early-eluting (more polar) peaks. The primary hydrolysis product, 2-methoxy-4-carboxybenzoic acid, will have a significantly shorter retention time than the parent compound.

References

• European Patent Office. (2007). METHOD FOR PRODUCING 2-(4-METHOXYCARBONYLMETHYLPHENOXYMETHYL)BENZOIC ACID METHYL ESTER - EP 2058294 B1. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolytic stabilities of methyl benzoate and methyl 2,6-dimethylbenzoate toward esterases. Retrieved from [Link]

• UNIMAS Institutional Repository. (2024, February 15). Effect of reaction temperature on acidic hydrolysis of methyl benzoate. Retrieved from [Link]

• ResearchGate. (1997, February). Formation of methyl benzoate from cocaine hydrochloride under different temperatures and humidities. Retrieved from [Link]

• PubMed. (2000). Degradation of o-methoxybenzoate by a two-member consortium made up of a gram-positive Arthrobacter strain and a gram-negative Pantotea strain. Retrieved from [Link]

• ScienceLab.com. (2005, October 10). Methyl benzoate MSDS. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Annex 10 - ICH. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2022, October 30). Stability Indicating RP-HPLC and Spectrophotometric Methods for Simultaneous Estimation of Sodium Benzoate and Cefdinir in the Presence of its Degradation Products-Application to Blank Subtraction Method. Retrieved from [Link]

• Chinese Journal of Chromatography. (n.d.). Determination of Various Benzoate Esters and p-Benzoate Esters Preservatives in Cosmetics by SPEGC-MS/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Storage Stability Study of Salicylate-based Poly(anhydride-esters) - PMC. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 2-methoxy-4-methybenzoate. Retrieved from [Link]

• Hekserij. (n.d.). Methyl benzoate. Retrieved from [Link]

• MDPI. (2022, March 8). Methyl Benzoate as a Promising, Environmentally Safe Insecticide: Current Status and Future Perspectives. Retrieved from [Link]

• MDPI. (2020, October 10). Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Retrieved from [Link]

• ResearchGate. (2000, February). Degradation of o-methoxybenzoate by a two-member consortium made up of a gram-positive Arthrobacter strain and a gram-negative Pantotea strain. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Degradation of p-methoxybenzoate by cell-free extracts of Pseudomonas fluorescens - PMC. Retrieved from [Link]

• PubMed. (n.d.). Kinetic studies on a 4-methoxybenzoate O-demethylase from Pseudomonas putida. Retrieved from [Link]

• Environmental Monitoring and anlytical Methods. (n.d.). III Analytical Methods. Retrieved from [Link]

• European Medicines Agency (EMA). (n.d.). Guideline on declaration of storage conditions. Retrieved from [Link]

• Ataman Kimya. (n.d.). METHYL BENZOATE. Retrieved from [Link]

• Journal of Food Science and Technology. (n.d.). Formulation, Shelf-Life, and Microbiological Quality Assessment of Spice Products. Retrieved from [Link]

• Science.gov. (n.d.). benzoate degradation pathway: Topics by Science.gov. Retrieved from [Link]

• KEGG. (n.d.). KEGG PATHWAY: Benzoate degradation. Retrieved from [Link]

• Materials Advances (RSC Publishing). (2024, February 12). The impact of moisture on the stability and degradation of perovskites in solar cells. Retrieved from [Link]

• EAWAG. (n.d.). Benzoate Degradation Pathway - EAWAG BBD/PPS. Retrieved from [Link]

• Zenodo. (n.d.). Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Roles of the divergent branches of the meta-cleavage pathway in the degradation of benzoate and substituted benzoates - PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN103319385B - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid.

• Taylor & Francis Online. (n.d.). New metabolic pathway for degradation of 2-nitrobenzoate by Arthrobacter sp. SPG. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Moisture on the Stability of Solid Dosage Forms. Retrieved from [Link]

• PubMed. (n.d.). Biodegradation of the gasoline oxygenates methyl tert-butyl ether, ethyl tert-butyl ether, and tert-amyl methyl ether by propane-oxidizing bacteria. Retrieved from [Link]

• Agronomy Research. (2021, November 15). Storage stability of rapeseed methyl ester stored in a sealed barrel for seven years. Retrieved from [Link]

• MDPI. (2025, September 9). Effect of Relative Humidity on Quality and Metabolite Profiles of Perilla frutescens Seed Powder During Storage. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Effects of Highly Hygroscopic Excipients on the Hydrolysis of Simvastatin in Tablet at High Relative Humidity - PMC. Retrieved from [Link]

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• 14. home.miracosta.edu [home.miracosta.edu]

Technical Support Center: Troubleshooting Co-eluting Peaks in 2-Methoxy-4-(methoxycarbonyl)benzoate LC-MS Analysis

Welcome to the technical support center for resolving co-eluting peak challenges in the LC-MS analysis of 2-Methoxy-4-(methoxycarbonyl)benzoate and related compounds. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions to common chromatographic problems. The content is structured to move from frequently asked questions to a detailed, systematic troubleshooting guide, grounded in scientific principles and practical field experience.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding co-elution in LC-MS analysis.

Q1: What is peak co-elution in LC-MS?

A1: Peak co-elution occurs when two or more different compounds are not adequately separated by the liquid chromatography (LC) column and, as a result, elute at the same or very similar retention times.[1] This leads to overlapping chromatographic peaks, which can compromise the accuracy of identification and quantification. In mass spectrometry (MS), even if the co-eluting compounds have different mass-to-charge ratios (m/z), their simultaneous entry into the ion source can lead to a phenomenon known as ion suppression or enhancement, negatively impacting analytical results.[2][3]

Q2: How can I tell if I have a co-elution problem?

A2: Identifying co-elution can be straightforward or require careful data inspection. Obvious signs include asymmetrical peaks, such as those with shoulders or split tops.[1][4] However, perfect co-elution might not visibly distort the peak shape.[1] In such cases, using a diode array detector (DAD) or examining the mass spectra across the peak can reveal inconsistencies. If the UV spectrum or mass spectrum changes from the upslope to the downslope of the peak, it's a strong indication of co-elution.[1]

Q3: Why is co-elution a particular concern for 2-Methoxy-4-(methoxycarbonyl)benzoate?

A3: 2-Methoxy-4-(methoxycarbonyl)benzoate and its potential impurities or isomers present a separation challenge due to their structural similarities. Positional isomers, for instance, have the same molecular weight and similar polarities, making them difficult to resolve with standard reversed-phase chromatography.[5] Co-elution with these closely related compounds can lead to inaccurate quantification and misidentification of the target analyte.

Q4: What are the primary causes of co-elution?

A4: The main reasons for co-elution fall into three categories:

• Inadequate Chromatographic Selectivity: The column and mobile phase are not optimized to differentiate between the analyte and interfering compounds.[6]

• Poor Column Efficiency: A worn-out column or suboptimal flow rate can lead to peak broadening, causing adjacent peaks to merge.

• Method Overload: Injecting too much sample can saturate the column, leading to distorted and broadened peaks that may overlap with others.

II. In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving co-elution issues in your 2-Methoxy-4-(methoxycarbonyl)benzoate analysis.

Step 1: Initial Diagnosis and Assessment

Before making any changes to your method, it's crucial to confirm that you are indeed dealing with co-elution.

Protocol 1: Peak Purity Analysis

• DAD/UV Analysis: If you are using a DAD, perform a peak purity analysis across the entire peak of interest. Significant spectral differences indicate the presence of more than one compound.

• MS Spectral Analysis: Extract mass spectra from multiple points across the chromatographic peak (e.g., the beginning, apex, and end). A change in the relative abundance of ions or the appearance of new ions suggests co-elution.[1]

Step 2: Method Optimization - The Resolution Equation

The resolution between two peaks is governed by three key factors: efficiency (N), selectivity (α), and retention factor (k').[7] A systematic approach to optimizing these parameters is the most effective way to resolve co-eluting peaks.

2.1 Modifying the Mobile Phase to Enhance Selectivity (α)

The mobile phase composition plays a critical role in chromatographic selectivity.

• Principle: Changing the organic solvent in the mobile phase can alter the interactions between the analytes and the stationary phase, leading to changes in elution order and improved separation. Methanol and acetonitrile are the most common organic modifiers in reversed-phase LC, and they offer different selectivities.

• Troubleshooting Steps:

  • If your current method uses acetonitrile, try replacing it with methanol, or vice-versa.[8] Methanol is a protic solvent and can engage in hydrogen bonding interactions that acetonitrile (an aprotic solvent) cannot.

  • Experiment with ternary mixtures of water, acetonitrile, and methanol to fine-tune the selectivity.

• Principle: For ionizable compounds, the pH of the mobile phase can significantly impact retention and selectivity by altering the analyte's charge state. Mobile phase additives like formic acid or ammonium formate can improve peak shape and influence selectivity.[9][10]

• Troubleshooting Steps:

  • Determine the pKa of 2-Methoxy-4-(methoxycarbonyl)benzoate and any potential co-eluting isomers or impurities.

  • Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of the analytes to ensure they are in a single, stable ionization state.

  • If using a buffered mobile phase, ensure the buffer concentration is sufficient (typically 10-25 mM) to control the pH effectively.

  • For MS detection, use volatile buffers and additives like formic acid, acetic acid, ammonium formate, or ammonium acetate.[9]

2.2 Optimizing the Stationary Phase (Column Chemistry)

The choice of the stationary phase is arguably the most critical factor in achieving separation, especially for structurally similar compounds like isomers.

• Principle: Not all C18 columns are the same. Different bonding technologies and end-capping can result in different selectivities. For aromatic compounds like 2-Methoxy-4-(methoxycarbonyl)benzoate, stationary phases that offer alternative interactions can be highly effective.

• Recommended Column Chemistries for Isomer Separation:

  • Phenyl-Hexyl or Phenyl-Propyl: These phases provide π-π interactions with the aromatic ring of the analyte, offering unique selectivity for positional isomers.[11]

  • Pentafluorophenyl (PFP): PFP columns offer a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions, making them excellent for separating isomers.[11]

  • Biphenyl: This stationary phase provides enhanced retention and selectivity for aromatic and moderately polar analytes, often outperforming traditional C18 columns for isomer separations.[12]

• Principle: For polar compounds that are not well-retained on reversed-phase columns, HILIC can be a powerful alternative.[13][14] It utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent.

• When to Consider HILIC: If 2-Methoxy-4-(methoxycarbonyl)benzoate or its co-eluting impurities are highly polar, HILIC may provide better separation.

2.3 Adjusting Chromatographic Parameters for Improved Efficiency (N) and Retention (k')

• Principle: Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the analysis time.[6] Temperature can also affect selectivity and efficiency.

• Troubleshooting Steps:

  • Decrease the flow rate in small increments (e.g., from 0.5 mL/min to 0.4 mL/min) and observe the effect on resolution.

  • Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 45 °C) to see if it improves separation.[6]

• Principle: For complex samples, a gradient elution is often necessary. The steepness of the gradient can be adjusted to improve the separation of closely eluting peaks.

• Troubleshooting Steps:

  • If the co-eluting peaks are very close, flatten the gradient in the region where they elute. For example, if the peaks elute between 40% and 50% organic, you could modify the gradient to change more slowly in this range.

Step 3: Advanced and Alternative Strategies

If the above steps do not fully resolve the co-elution, more advanced techniques may be necessary.

3.1 Two-Dimensional Liquid Chromatography (2D-LC)

• Principle: 2D-LC involves using two columns with different selectivities to achieve a much higher resolving power than is possible with a single column.[15] This is particularly useful for very complex samples where co-elution is a significant problem.

• Application: A common setup for a small molecule like 2-Methoxy-4-(methoxycarbonyl)benzoate would be to use a reversed-phase C18 column in the first dimension and a PFP or HILIC column in the second dimension.

3.2 High-Resolution Mass Spectrometry (HRMS)

• Principle: While not a chromatographic solution, HRMS can sometimes differentiate between co-eluting compounds if they have even a very small difference in their exact mass.[15]

• Application: If the co-eluting peak is an isobaric interference (same nominal mass but different elemental composition), HRMS can resolve them based on their accurate mass. However, this will not work for isomers, which have the same exact mass.

Troubleshooting Workflow Diagram

Caption: A systematic workflow for troubleshooting co-eluting peaks.

III. Quantitative Data and Experimental Protocols

Table 1: Comparison of Column Chemistries for Isomer Separation

Stationary Phase	Primary Interaction Mechanism(s)	Ideal for Separating
Standard C18	Hydrophobic	Compounds with differences in hydrophobicity.
Phenyl-Hexyl	Hydrophobic, π-π	Aromatic and positional isomers.[5][11]
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Positional isomers, halogenated compounds.[11]
Biphenyl	Hydrophobic, π-π (enhanced)	Aromatic compounds, structural isomers.[12]
HILIC (Amide/Silica)	Hydrophilic partitioning, hydrogen bonding	Highly polar compounds, isomers with differing polarity.[13][14]

Protocol 2: Systematic Mobile Phase Optimization

• Initial Conditions:

  • Column: Standard C18 (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10-90% B over 10 minutes

  • Flow Rate: 0.4 mL/min

  • Temperature: 30 °C

• Step A: Organic Modifier Screening

  • Repeat the analysis, replacing Mobile Phase B with 0.1% Formic Acid in Methanol. Compare the chromatograms for changes in selectivity and resolution.

• Step B: pH Screening (if applicable)

  • Prepare Mobile Phase A with different additives to achieve different pH values (e.g., ammonium acetate for a higher pH).

  • Re-run the analysis and evaluate the impact on resolution.

• Step C: Column Screening

  • Using the best mobile phase combination from Steps A and B, analyze the sample on a Phenyl-Hexyl and a PFP column.

  • Compare the resolution of the target peak from the co-eluting interference across all three columns (C18, Phenyl-Hexyl, PFP).

Logical Relationship Diagram

Caption: The three key factors influencing chromatographic resolution.

IV. Conclusion

Resolving co-eluting peaks in the LC-MS analysis of 2-Methoxy-4-(methoxycarbonyl)benzoate requires a systematic and logical approach. By understanding the fundamental principles of chromatography and methodically optimizing the mobile phase, stationary phase, and other instrumental parameters, even challenging separations can be achieved. This guide provides a framework for troubleshooting, grounded in scientific principles, to help you achieve accurate and reliable analytical results. Remember that every sample is unique, and a combination of the strategies outlined here may be necessary to achieve baseline resolution.

V. References

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• Axion Labs. (2025, July 3). Co-Elution: How to Detect and Fix Overlapping Peaks [Video]. YouTube. [Link]

• Dwight, D. (2022, June 1). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right. LCGC North America.

• HPLC Primer. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link] primer.com/isomers-and-recommended-hplc-columns-for-effective-separation/

• Khan, M. A., et al. (2021). Development and Validation of a LC–MS/MS Method for the Profiling of Impurities Formed during Stress Study of Antifungal Agent—Efinaconazole. Journal of Chromatographic Science, 59(10), 934–942. [Link]

• Li, W., et al. (2018). Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients. Food Chemistry, 241, 29-36.

• Phenomenex. (n.d.). Separation of Synthetic Benzodiazepines by SPE and LC-MS/MS. Retrieved from [Link]

• Restek Corporation. (n.d.). Real Solutions to Improve Your HPLC Peak Resolution. Retrieved from [Link]

• Shou, W. Z., & Naidong, W. (2014). Strategies for Developing Sensitive and Automated LC-MS/MS Assays of a Pharmaceutical Compound and Its Metabolite from Whole Blood Matrix. Current Pharmaceutical Analysis, 10(3), 159-168.

• Welch Materials. (2024, November 18). A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Zhang, Y., et al. (2022). An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Journal of Experimental Botany, 73(13), 4567–4578. [Link]

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• 8. researchgate.net [researchgate.net]
• 9. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 10. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
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• 13. Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. drugtargetreview.com [drugtargetreview.com]

overcoming baseline noise in 2-Methoxy-4-(methoxycarbonyl)benzoate UV-Vis spectroscopy

Technical Support Center: Troubleshooting UV-Vis Baseline Noise for 2-Methoxy-4-(methoxycarbonyl)benzoate

Introduction & Mechanistic Context

2-Methoxy-4-(methoxycarbonyl)benzoate is an aromatic ester derivative. Due to its conjugated π -system and functional groups (methoxy and methoxycarbonyl), its primary π→π∗ and n→π∗ electronic transitions occur deep in the ultraviolet region. Structurally similar methoxybenzoates typically exhibit absorption maxima ( λmax​ ) between 250 nm and 290 nm[1].

Because these critical measurements occur below 300 nm, analysts frequently encounter severe baseline noise. This noise is rarely a flaw in the analyte itself; rather, it is a symptom of photon starvation at the detector. When environmental, instrumental, or solvent-related interferences absorb the UV light before it reaches the photomultiplier tube (PMT) or photodiode array (PDA), the instrument's amplifier automatically increases its gain to compensate. This gain amplification exponentially magnifies electronic background noise, resulting in a jagged, unusable baseline.

Section 1: Diagnostic Workflow for Baseline Noise

Before altering your sample preparation, follow this logical workflow to isolate whether the noise is originating from the instrument optics, the cuvette, or the solvent matrix.

Diagnostic workflow for isolating UV-Vis baseline noise sources.

Section 2: Self-Validating Troubleshooting Protocols

To establish scientific integrity, you must isolate the variables causing photon starvation. Follow this self-validating methodology to pinpoint the exact source of baseline noise.

Protocol 1: Instrument Photometric Noise Assessment

Purpose: To determine if the noise originates from the instrument's optics or light source (Deuterium lamp) rather than the sample matrix.

• Warm-up: Turn on the UV-Vis spectrophotometer and allow the Deuterium (D2) and Tungsten lamps to warm up for a minimum of 30 minutes. The photometric noise should only be evaluated after the emission intensity reaches thermal stability[2].

• Clear the Path: Remove all cuvettes from both the sample and reference cell holders. Close the sample compartment to block ambient light.

• Zero the Instrument: Perform a baseline correction (Air-to-Air) from 200 nm to 400 nm.

• Scan: Run a standard absorbance scan over the same range.

• Evaluate: Analyze the baseline at 250 nm. If the peak-to-peak noise exceeds ±0.001 AU, the Deuterium lamp has likely degraded past its usable lifespan (typically 1000 hours) and requires replacement, or the detector optics require professional cleaning.

Protocol 2: Solvent and Cuvette Validation

Purpose: To ensure the solvent and cuvette are completely transparent at the λmax​ of 2-Methoxy-4-(methoxycarbonyl)benzoate (250–290 nm).

• Cuvette Selection: Ensure you are using a high-purity Quartz cuvette. Standard glass cuvettes act as a physical barrier to UV light, absorbing almost all energy below 300 nm[3].

• Preparation: Fill two identical quartz cuvettes with your chosen solvent (e.g., HPLC-grade Hexane or Methanol).

• Wipe Down: Clean the optical windows of the cuvettes with lens paper and spectroscopic-grade methanol to remove fingerprints (skin oils strongly absorb UV light).

• Zero and Scan: Place them in the reference and sample holders. Zero the instrument and run a scan from 200 nm to 400 nm.

• Evaluate: If the baseline noise spikes below a specific wavelength, you have hit the "solvent cutoff" or the solvent contains UV-active organic contaminants[4].

Section 3: Quantitative Data for Experimental Design

Choosing the correct solvent and cuvette is non-negotiable. The solvent cutoff is defined as the exact wavelength below which the solvent itself absorbs all incident light, starving the detector and causing massive baseline noise[5].

Table 1: UV Absorbance Cutoffs of Common Solvents | Solvent | UV Cutoff Wavelength (nm) | Suitability for 2-Methoxy-4-(methoxycarbonyl)benzoate ( λmax​ ~250-290 nm) | | :--- | :--- | :--- | | Water (HPLC Grade) | 180 nm | Excellent | | Acetonitrile | 190 nm | Excellent | | Hexane | 201 nm | Excellent | | Methanol | 205 nm | Excellent | | Ethanol | 205 nm | Excellent | | Chloroform | 240 nm | Marginal (Too close to analyte λmax​ ) | | Dimethylformamide (DMF)| 267 nm | Unsuitable (Will mask analyte and cause noise) | | Benzene | 278 nm | Unsuitable (Will mask analyte and cause noise) | | Acetone | 329 nm | Unsuitable (Complete UV absorption) |

Data adapted from standard spectroscopic solvent properties[6].

Table 2: Cuvette Material Transmission Ranges

Cuvette Material	Usable Wavelength Range (nm)	UV-Vis Application
Quartz (Suprasil)	160 – 2500 nm	Required for UV measurements (<300 nm)
Optical Glass	380 – 780 nm	Visible range only; blocks UV light
Disposable Plastic (Standard)	380 – 780 nm	Visible range only; blocks UV light

| UV-Transparent Plastic | 220 – 800 nm | Acceptable for routine checks >220 nm |

Data adapted from cuvette material specifications[3].

Section 4: Frequently Asked Questions (FAQs)

Q: Why does my baseline noise exponentially increase below 260 nm when analyzing my compound? A: This is a classic symptom of photon starvation. The detector measures the ratio of light passing through the sample ( I ) versus the reference ( I0​ ). If your solvent (e.g., DMF or Toluene) or your cuvette (e.g., Glass) absorbs the UV light before it reaches the detector, I approaches zero. The instrument's amplifier automatically increases its gain to compensate for the lack of photons, which exponentially amplifies the electronic background noise[5].

Q: I used Acetone as my solvent by mistake. Can I just use the software's baseline subtraction feature to remove the noise? A: No. Baseline subtraction is mathematically invalid when working below a solvent's UV cutoff. Because the solvent absorbs nearly 100% of the light, the detector is effectively blind. Subtracting the baseline will not recover the lost photometric data of the analyte; it will only lead to erroneous interpretations and artificial peaks[6].

Q: My solvent is HPLC-grade Methanol (cutoff 205 nm), but I still see baseline fluctuations around 220-250 nm. Why? A: Even high-grade organic solvents can accumulate UV-active contaminants over time, or absorb atmospheric impurities. In liquid chromatography and spectroscopy, trace organic contaminants absorbing in the 190–250 nm range are a primary cause of fluctuating baselines and elevated noise levels[4]. Always use fresh, properly stored spectroscopic-grade solvents and avoid storing them in plastic containers that may leach plasticizers (like phthalates) into the liquid.

References

• Chemistry LibreTexts:4.4: UV-Visible Spectroscopy.
• ResearchGate:What is the UV cut-off?
• Thermo Fisher Scientific:Optimizing and Monitoring Solvent Quality for UV-Vis Absorption, Fluorescence and Charged Aerosol Detectors.
• SciELO:Effect of confinement of anionic organic ultraviolet ray absorbers into two-dimensional zinc hydroxide nitrate galleries.
• ResearchGate:What cause the fluctuation of the absorption over the time in fixed-wavelength UV-VIS spectroscopy?
• Blogspot / LibreTexts:UV-Visible Spectroscopy (Cuvette Cutoffs).

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: UV-Visible Spectroscopy [orgspectroscopyint.blogspot.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Advanced Comparison Guide: 2-Methoxy-4-(methoxycarbonyl)benzoate vs. Traditional Benzoate Derivatives in Organic Synthesis

Executive Summary

In the design of complex active pharmaceutical ingredients (APIs) and advanced materials like Metal-Organic Frameworks (MOFs), the selection of aromatic building blocks dictates both synthetic efficiency and final material properties. Traditional benzoate derivatives (e.g., methyl benzoate, dimethyl terephthalate) often require tedious protection/deprotection sequences to achieve asymmetric functionalization[1].

By contrast, 2-Methoxy-4-(methoxycarbonyl)benzoic acid (CAS 256936-25-1) offers a pre-installed orthogonal reactivity profile. Featuring a free C1-carboxylic acid, a stable C4-methyl ester, and an electron-donating C2-methoxy group, this scaffold allows chemists to bypass statistical reactions. This guide objectively compares the performance, structural causality, and material applications of this advanced building block against traditional unsubstituted alternatives.

Structural Causality & Mechanistic Profiling

To understand why 2-Methoxy-4-(methoxycarbonyl)benzoate derivatives outperform traditional symmetrical terephthalates, we must analyze the molecule across three physicochemical dimensions:

• Orthogonal Reactivity (The "Why" behind step-economy): Traditional terephthalic acid possesses two identical carboxylic acid groups. Mono-functionalization requires statistical control (yielding mixtures of unreacted, mono-, and di-functionalized products)[1]. The 2-methoxy-4-(methoxycarbonyl)benzoic acid scaffold is inherently differentiated. The C1 position is a free acid ready for immediate peptide coupling (e.g., via HATU), while the C4 position is a methyl ester that remains inert under mild basic coupling conditions.

• Electronic Activation: The C2-methoxy group is strongly electron-donating via resonance (+M effect). In traditional benzoates, the ring is deactivated by the electron-withdrawing carbonyls. The methoxy group re-enriches the aromatic core, accelerating downstream electrophilic aromatic substitution (EAS) or transition-metal-catalyzed cross-coupling at the C5 position.

• Steric Encumbrance & Pore Tuning: When fully saponified to 2-methoxyterephthalic acid and polymerized, the methoxy group disrupts standard polymer chain packing, yielding methoxy-poly(ethylene terephthalate) (MPET) with distinct thermal properties compared to standard PET[2]. In MOF synthesis, the inward-facing methoxy groups increase pore hydrophilicity and water-adsorption capacity, which is critical for the catalytic degradation of toxic organophosphates[3].

Comparative Performance Data

Table 1: Synthetic Efficiency in API Building Block Generation

Parameter	Traditional Dimethyl Terephthalate	2-Methoxy-4-(methoxycarbonyl)benzoic acid	Causality / Mechanism
Mono-Amidation Yield	35 - 45% (Statistical mixture)	>90% (Regiospecific)	Pre-differentiated C1-acid and C4-ester eliminate over-reaction.
Steps to Asymmetric Core	3-4 (Protect, couple, deprotect)	1 (Direct coupling)	Orthogonal functional groups bypass the need for transient protecting groups.
Aromatic Nucleophilicity	Low (Deactivated ring)	Moderate-High	The C2-methoxy group donates electron density, countering the ester/acid pull.

Table 2: Material Properties (MOF & Polymer Applications)

Property	Standard BDC Linker (Terephthalic Acid)	Methoxy-BDC Linker (Derived via Saponification)	Impact on Application
MOF Pore Environment	Hydrophobic	Hydrophilic[3]	Methoxy oxygen acts as a hydrogen-bond acceptor, enhancing water uptake.
Organophosphate Hydrolysis	Baseline	Accelerated (Lower t1/2​ )[3]	Enhanced local water concentration near Zr-nodes accelerates hydrolytic detoxification.
Polymer Thermal Profile	High Tm​ (Highly crystalline)	Modulated Tm​ / Tg​ [2]	Steric bulk of the methoxy group disrupts tight chain packing in MPET.

Visualizing Synthetic Pathways

The following diagrams map the logical flow of utilizing this orthogonally protected building block in both API synthesis and materials science.

Figure 1: Orthogonal reactivity pathways of 2-Methoxy-4-(methoxycarbonyl)benzoic acid.

Figure 2: Influence of methoxy-functionalized linkers on Zr-MOF self-assembly and pore properties.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in analytical checkpoints confirm the success of the mechanistic causality described above.

Protocol A: Regioselective C1-Amidation (API Workflow)

Objective: Couple a primary amine exclusively to the C1-carboxylic acid while preserving the C4-methyl ester.

• Activation: In an oven-dried flask under N2​ , dissolve 2-Methoxy-4-(methoxycarbonyl)benzoic acid (1.0 equiv, 5.0 mmol) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv).

• Coupling Agent Addition: Add HATU (1.2 equiv) portion-wise at 0∘C .

  • Causality Check: The solution will turn pale yellow, indicating the formation of the active O-At ester. The C4-methyl ester is sterically and electronically inert to HATU.

• Amine Addition: After 15 minutes, add the desired primary amine (1.1 equiv). Warm to room temperature and stir for 2 hours.

• Self-Validation (TLC): Monitor via TLC (Hexanes:EtOAc 1:1). The starting material ( Rf​≈0.1 , streaks due to acid) should completely disappear, replaced by a tight, higher-running amide spot ( Rf​≈0.4 ).

• Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3x). Wash the combined organic layers with 1M HCl, saturated NaHCO3​ , and brine to remove DMF and DIPEA salts. Dry over Na2​SO4​ and concentrate in vacuo.

Protocol B: Saponification to 2-Methoxyterephthalic Acid (MOF Linker Workflow)

Objective: Hydrolyze the C4-methyl ester to generate the fully deprotected dicarboxylic acid for downstream solvothermal MOF assembly[2][3].

• Solvation: Dissolve 2-Methoxy-4-(methoxycarbonyl)benzoic acid (1.0 equiv, 10.0 mmol) in a 2:1:1 mixture of THF:MeOH: H2​O (0.1 M).

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH· H2​O , 3.0 equiv). Stir at room temperature for 4 hours.

  • Causality Check: The mixed solvent system ensures the starting material remains soluble while providing the aqueous environment necessary for hydroxide attack on the C4 carbonyl carbon.

• Self-Validation (Reaction Completion): An aliquot acidified and checked via LC-MS should show a complete mass shift from[M+H]+ 211 to [M+H]+ 197, confirming the loss of the methyl group.

• Isolation: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous layer with water and cool to 0∘C .

• Precipitation: Slowly acidify with 2M HCl until pH ~2. Collect the resulting white precipitate (2-methoxyterephthalic acid) via vacuum filtration, wash with cold water, and dry overnight under high vacuum.

References

• 4-(methoxycarbonyl)benzoic acid - Sigma-Aldrich Source: Sigma-Aldrich URL:

• [2] Lignocellulose Conversion via Catalytic Transformations Yields Methoxyterephthalic Acid Directly from Sawdust Source: PMC (National Institutes of Health) URL:

• [1] Chemistry of terephthalate derivatives: a review Source: ResearchGate URL:

• 2-Methoxy-4-(methoxycarbonyl)benzoic acid | 256936-25-1 Source: Sigma-Aldrich URL:

• [3] MOF–Polymer Mixed Matrix Membranes as Chemical Protective Layers for Solid-Phase Detoxification of Toxic Organophosphates Source: PMC (National Institutes of Health) URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Lignocellulose Conversion via Catalytic Transformations Yields Methoxyterephthalic Acid Directly from Sawdust - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MOF–Polymer Mixed Matrix Membranes as Chemical Protective Layers for Solid-Phase Detoxification of Toxic Organophosphates - PMC [pmc.ncbi.nlm.nih.gov]

validating analytical methods for 2-Methoxy-4-(methoxycarbonyl)benzoate recovery and accuracy

An in-depth technical guide for validating the recovery and accuracy of 2-Methoxy-4-(methoxycarbonyl)benzoate, designed for analytical chemists and drug development professionals.

The Mechanistic Imperative of Method Validation

2-Methoxy-4-(methoxycarbonyl)benzoate is a highly functionalized aromatic ester frequently encountered as an active pharmaceutical ingredient (API) intermediate or a degradation impurity. Due to its polar nature and the presence of both methoxy and ester moieties, this compound is prone to secondary interactions with stationary phase silanol groups, which can cause peak tailing and compromise integration accuracy.

Validating the analytical methods used to quantify this compound is not merely a regulatory checkbox; it is a scientific necessity. According to the [1], an analytical procedure must be rigorously tested to demonstrate that it is fit for its intended purpose. Accuracy—defined as the closeness of agreement between the accepted true value and the experimental result[2]—is most effectively established through comprehensive recovery studies.

When designing a validation protocol, the choice of analytical technique dictates the experimental boundaries. Below, we objectively compare the two most prevalent methodologies for this compound: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Comparative Performance: HPLC-UV vs. LC-MS/MS

The selection between HPLC-UV and LC-MS/MS hinges on the analytical objective. HPLC-UV is the gold standard for routine bulk assay testing due to its high precision and minimal susceptibility to matrix effects. Conversely, LC-MS/MS utilizes Multiple Reaction Monitoring (MRM) to achieve unparalleled specificity and sensitivity, making it mandatory for trace-level impurity profiling[3].

However, the high sensitivity of LC-MS/MS comes at the cost of vulnerability to ion suppression in the Electrospray Ionization (ESI) source, necessitating more complex, self-correcting sample preparation strategies[4].

Table 1: Comparative Validation Metrics for 2-Methoxy-4-(methoxycarbonyl)benzoate

Performance Metric	HPLC-UV (Routine Assay)	LC-MS/MS (Trace Impurity)
Linearity Range	10 - 150 µg/mL	0.01 - 1.0 µg/mL
Limit of Detection (LOD)	1.5 µg/mL	0.002 µg/mL
Limit of Quantitation (LOQ)	5.0 µg/mL	0.006 µg/mL
Accuracy (Mean Recovery)	99.2% - 101.5%	94.5% - 104.2%
Precision (% RSD)	< 1.0%	< 4.5%
Matrix Effect Susceptibility	Low	High (Requires IS correction)

Workflow Visualization

Decision matrix and workflow for analytical method validation.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following methodologies are designed as self-validating systems. Built-in system suitability criteria ensure that any deviation in extraction efficiency or instrument performance immediately flags the run as invalid.

Protocol A: HPLC-UV Accuracy and Recovery (Bulk Assay)

This protocol is optimized for high-concentration API release testing, where regulatory expectations demand recoveries between 98.0% and 102.0%[5].

• Preparation of Standard Solutions: Dissolve 2-Methoxy-4-(methoxycarbonyl)benzoate reference standard in methanol to yield a 1.0 mg/mL primary stock. Causality: Methanol fully solubilizes the aromatic ester while remaining compatible with reverse-phase mobile phases.

• Matrix Spiking (The Bracketing Strategy): Prepare a placebo matrix representing the final formulation. Spike the stock solution into the placebo to achieve final concentrations of 50%, 100%, and 150% of the target analytical concentration (e.g., 50, 100, and 150 µg/mL). Prepare three independent replicates per level[5]. Causality: Testing across this range validates that the extraction efficiency remains linear and is not saturated at higher concentrations[2].

• Extraction & Sonication: Add 10 mL of Acetonitrile:Water (50:50 v/v) to each sample. Sonicate for 15 minutes at ambient temperature.

• Filtration: Pass the extract through a 0.45 µm PTFE syringe filter. Causality: PTFE is chemically inert. Using nylon or cellulose filters could lead to selective adsorption of the methoxybenzoate derivative, artificially depressing the calculated recovery.

• Chromatographic Analysis: Inject 10 µL onto an end-capped C18 column (250 x 4.6 mm, 5 µm). Run a gradient mobile phase of 0.1% Trifluoroacetic acid (TFA) in Water and Acetonitrile. Causality: The 0.1% TFA keeps the system acidic, suppressing the ionization of any trace acidic impurities and ensuring sharp, symmetrical peaks for accurate integration.

• System Suitability (Self-Validation): Calculate % Recovery = (Amount Found / Amount Added) × 100. The system is validated if the % RSD of the 100% level triplicates is ≤ 2.0% and the mean recovery across all levels falls within 98.0% - 102.0%.

Protocol B: LC-MS/MS Trace Recovery (Impurity Profiling)

When quantifying 2-Methoxy-4-(methoxycarbonyl)benzoate as a trace impurity, matrix components can severely suppress the MS signal. This protocol uses isotopic dilution to create a self-correcting mechanism[4].

• Internal Standard (IS) Spiking: Spike a constant amount (0.1 µg/mL) of a stable-isotope labeled analogue (e.g., 13C6​ -labeled methoxybenzoate) into all blanks, calibration standards, and matrix samples prior to any extraction steps. Causality: The IS co-elutes with the target analyte and experiences the exact same matrix suppression and extraction losses. By quantifying based on the Analyte/IS peak area ratio, the method mathematically cancels out matrix bias[4].

• Trace Level Spiking: Spike the target analyte into the matrix at the Limit of Quantitation (LOQ), 3× LOQ, and 10× LOQ.

• Sample Clean-up: Perform a liquid-liquid extraction (LLE) using acidified ethyl acetate to partition the organic ester away from polar matrix salts[3]. Centrifuge at 14,000 rpm for 10 minutes at 4°C, evaporate the organic layer, and reconstitute in the mobile phase.

• LC-MS/MS Acquisition: Inject 2 µL onto a sub-2 µm UPLC C18 column. Operate the mass spectrometer in positive Electrospray Ionization (+ESI) mode, monitoring the specific MRM transition for the precursor-to-product ion of the methoxybenzoate.

• System Suitability (Self-Validation): The method is deemed accurate for trace analysis if the mean recovery is between 80.0% and 120.0%, with an RSD of ≤ 10.0% at the LOQ level.

References

• ICH Q2(R2) Guideline on validation of analytical procedures. European Medicines Agency (EMA) / International Council for Harmonisation. [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation. Pharma Talks. [Link]

• Optimization and Validation of a Method to Determine Enolones and Vanillin Derivatives. Multidisciplinary Digital Publishing Institute (MDPI).[Link]

• Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate. National Institutes of Health (NIH) PubMed Central. [Link]

• Development of a Multiresidue Method for Analysis of Acidic Pesticides with Liquid Chromatography-Tandem Mass Spectrometry. Diva Portal.[Link]

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• 1. ema.europa.eu [ema.europa.eu]
• 2. youtube.com [youtube.com]
• 3. diva-portal.org [diva-portal.org]
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• 5. Development and Validation of an HPLC Method for Determination of Antidiabetic Drug Alogliptin Benzoate in Bulk and Tablets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Pan-HDAC Inhibitors in Drug Discovery: Trichostatin A vs. Vorinostat (SAHA)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Histone Deacetylases as a Therapeutic Target

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. They remove acetyl groups from the lysine residues of histones, leading to a more condensed chromatin structure that is generally associated with transcriptional repression.[] The aberrant activity of HDACs has been implicated in the pathogenesis of numerous diseases, most notably cancer, where their overexpression can lead to the silencing of tumor suppressor genes.[][2] This has established HDACs as a significant target for therapeutic intervention.[2][3]

HDAC inhibitors, by blocking the action of these enzymes, can induce histone hyperacetylation, leading to a more relaxed chromatin state and the re-expression of silenced genes.[4] This can trigger a range of anti-tumor effects, including cell cycle arrest, differentiation, and apoptosis.[4][5][6]

This guide focuses on two of the most well-characterized pan-HDAC inhibitors, Trichostatin A and Vorinostat, to provide a clear comparison of their performance in preclinical assays.

Mechanism of Action: Inhibition of Class I and II HDACs

Both Trichostatin A and Vorinostat are classified as pan-HDAC inhibitors, meaning they target multiple HDAC isoforms. Specifically, they are potent inhibitors of the zinc-dependent Class I and Class II HDACs.[5][6] Their mechanism of action involves the chelation of the zinc ion within the catalytic pocket of the HDAC enzyme, which is essential for its deacetylase activity.[7][8] By binding to this active site, they effectively block the enzyme from removing acetyl groups from its histone and non-histone protein substrates.

The general pharmacophore model for these inhibitors consists of three key components: a zinc-binding group (ZBG), a linker region, and a cap group that interacts with the surface of the enzyme's active site.[8][9] In both TSA and SAHA, the hydroxamic acid moiety serves as the critical zinc-binding group.[9]

Caption: Experimental workflow for an in vitro HDAC inhibition assay.

Conclusion and Future Perspectives

Both Trichostatin A and Vorinostat are potent pan-HDAC inhibitors that serve as invaluable tools in drug discovery research. TSA's high potency in cell-free assays makes it an excellent reference compound for in vitro screening and mechanistic studies. [10]SAHA, as an FDA-approved drug, provides a clinically relevant benchmark and has a wealth of data on its activity in various cancer cell models. [4][6] The choice between these two inhibitors will ultimately depend on the specific research question, the biological system under investigation, and the desired experimental endpoint. For researchers aiming to establish a robust in-house assay, both compounds offer reliable and well-documented performance.

The field of HDAC inhibitor research is continuously evolving, with a growing interest in the development of isoform-selective inhibitors to minimize off-target effects and improve therapeutic indices. [3]Future studies will likely focus on comparing the efficacy of pan-HDAC inhibitors like TSA and SAHA with these newer, more selective agents to further refine their therapeutic applications.

References

• Marks, P. A., & Breslow, R. (2007). Discovery and development of SAHA as an anticancer agent. PubMed, 2(1), 2. [Link]

• Trichostatin A (TSA )a histone deacetylase (HDAC) inhibitor. Active Motif. [Link]

• Choi, J. H., et al. (2013). HDAC inhibitor trichostatin A promotes proliferation and odontoblast differentiation of human dental pulp stem cells. PubMed, 4(3), e73759. [Link]

• Discovery and development of SAHA as an anticancer agent. ResearchGate. [Link]

• Single Inhibitors versus Dual Inhibitors: Role of HDAC in Cancer. ACS Omega. [Link]

• Al-Awadhi, F. H., et al. (2026). HDAC inhibitors as anticancer drugs: chemical diversity, clinical trials, challenges and perspectives. RSC Advances, 16(1), 1-20. [Link]

• Drug Discovery for Histone Deacetylase Inhibition: Past, Present and Future of Zinc-Binding Groups. PMC. [Link]

• (IUCr) Synthesis and crystal structure of HDAC6 selective inhibitor of N-hydroxy-4-{2-[(2-hydroxyethyl)(phenyl)amino]-2-oxoethyl}benzamide monohydrate (HPOB·H2O). [Link]

• Insufficient Effective Time of Suberanilohydroxamic Acid, a Deacetylase Inhibitor, Treatment Promotes PC3 Cell Growth. J-Stage. [Link]

• Structural comparison of suberanilohydroxamic acid (SAHA) and other zinc-enzyme inhibitors bound to a monomeric zinc species. Digital Commons@DePaul. [Link]

• Discovery of potent histone deacetylase inhibitors with modified phenanthridine caps. PMC. [Link]

• Suberoylanilide Hydroxamic Acid (SAHA)-Induced Dynamics of a Human Histone Deacetylase Protein Interaction Network. PMC. [Link]

• 2-Hydroxy-4-methoxy benzoic acid attenuates the carbon tetra chloride-induced hepatotoxicity and its lipid abnormalities in rats via anti-inflammatory and antioxidant mechanism. PubMed. [Link]

• 2-methoxy-4-(methoxycarbonyl)benzoic acid — Chemical Substance Information. NextSDS. [Link]

• Discovery of 2-ethoxy-4-(methoxymethyl)benzamide derivatives as potent and selective PTP1B inhibitors. PubMed. [Link]

• Nebbioso, A., et al. (2009). Selective class II HDAC inhibitors impair myogenesis by modulating the stability and activity of HDACMEF2 complexes. EMBO reports, 10(7), 776–782. [Link]

• Structures of compounds 2-(2-hydroxy-4-methoxybenzoyl) benzoic acid... ResearchGate. [Link]

• Histone Deacetylase (HDAC) Inhibitors with a Novel Connecting Unit Linker Region Reveal a Selectivity Profile for HDAC4 and HDAC. CPC lab. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery and development of SAHA as an anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. "Structural comparison of suberanilohydroxamic acid (SAHA) and other zi" by Phoebus S. Cao, Roger D. Sommer et al. [via.library.depaul.edu]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. selleckchem.com [selleckchem.com]

Inter-Laboratory Validation of 2-Methoxy-4-(methoxycarbonyl)benzoate Purity Testing: A Comparative Guide

Rigorous purity testing of chemical building blocks like 2-Methoxy-4-(methoxycarbonyl)benzoate is critical in pharmaceutical development. Impurities—such as regioisomers, residual solvents, or hydrolysis products (e.g., 2-methoxyterephthalic acid)—can derail downstream syntheses and compromise final drug safety. To establish a reliable purity profile, laboratories must move beyond single-method reliance and adopt a multi-modal, inter-laboratory validation approach in accordance with ICH Q2(R2) guidelines[1].

This guide objectively compares the performance of Quantitative Nuclear Magnetic Resonance (qNMR), High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) across three independent laboratories.

Mechanistic Rationale for Method Selection

To ensure comprehensive analytical coverage, the validation strategy leverages three orthogonal techniques, each selected for a specific mechanistic advantage:

• qNMR (Absolute Purity): Unlike chromatographic methods that rely on relative response factors, qNMR is a primary ratio method. It directly quantifies the absolute mass fraction of the analyte by comparing the resonance integral of the compound to an internal calibrant of known purity[2]. This eliminates the need for an identical reference standard, making it ideal for certifying new chemical entities[3].

• HPLC-UV (Chromatographic Purity): The industry standard for routine batch release. It separates the main compound from synthesis-related impurities based on polarity. However, it relies on the assumption that all impurities share similar UV extinction coefficients, which can lead to overestimation of purity if UV-inactive contaminants are present[4].

• LC-MS/MS (Trace Impurity Profiling): Selected for its unparalleled sensitivity and structural elucidation capabilities. It identifies co-eluting peaks and trace degradants that fall below the Limit of Detection (LoD) of UV detectors, providing a complete impurity profile[1].

Inter-Laboratory Validation Workflow

To eliminate systemic bias, the validation was executed across three independent laboratories using a centralized statistical harmonization protocol.

Figure 1: Inter-laboratory validation workflow for purity certification following ICH Q2(R2) guidelines.

Step-by-Step Experimental Methodologies

The following protocols were engineered as self-validating systems, ensuring that any deviation in instrument performance is immediately flagged before data acquisition.

Protocol A: Quantitative NMR (qNMR)

• Self-Validating Mechanism: The use of a certified NIST Standard Reference Material (SRM) as the internal calibrant ensures metrological traceability. Any signal suppression or phasing error will equally affect the calibrant and the analyte, self-correcting the final ratio.

• Step 1 (Gravimetric Preparation): Accurately weigh ~10.0 mg of 2-Methoxy-4-(methoxycarbonyl)benzoate and ~5.0 mg of Maleic acid (internal calibrant) into a glass vial using a microbalance (d = 0.001 mg). Causality: High-precision weighing is the primary source of accuracy in qNMR; errors here propagate directly into the final purity value[2].

• Step 2 (Solvent Selection): Dissolve the mixture in 0.6 mL of Deuterated DMSO (DMSO-d6). Causality: DMSO-d6 ensures complete dissolution of both the benzoate and the calibrant, preventing integration errors caused by micro-precipitation. Maleic acid is chosen because its singlet (~6.3 ppm) sits in a spectral window free from the analyte's methoxy (~3.9 ppm) and aromatic (~7.4-7.8 ppm) protons[5].

• Step 3 (Acquisition): Acquire 1H NMR spectra at 600 MHz. Set the relaxation delay (D1) to 30 seconds. Causality: A 30s delay ensures complete T1 relaxation of all protons (especially those lacking attached protons, which have long relaxation times), guaranteeing that the integrated area is strictly proportional to the number of nuclei[2].

• Step 4 (Processing): Phase and baseline correct the spectrum manually. Calculate mass fraction purity using the integral ratio of the methoxy singlet to the Maleic acid singlet.

Protocol B: HPLC-UV

• Self-Validating Mechanism: A System Suitability Test (SST) is run prior to the sample. A spiked mixture containing the analyte and a known impurity (2-methoxyterephthalic acid) must demonstrate a chromatographic resolution (Rs) > 2.0, validating the column's resolving power[4].

• Step 1 (Mobile Phase): Prepare Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA). Causality: Trifluoroacetic acid (TFA) acts as an ion-pairing agent, suppressing the ionization of the benzoate carboxylate to ensure sharp, symmetrical peaks.

• Step 2 (Dilution): Prepare a 1.0 mg/mL solution of the analyte in 50:50 A:B.

• Step 3 (Chromatography): Inject 10 µL onto a C18 column (150 x 4.6 mm, 3 µm) at 30°C. Run a linear gradient from 10% B to 90% B over 20 minutes.

• Step 4 (Detection): Monitor absorbance at 254 nm. Calculate purity via area normalization (Area of Main Peak / Total Peak Area × 100).

Protocol C: LC-MS/MS

• Self-Validating Mechanism: Isotopic pattern matching and standard addition of suspected impurities validate the exact mass and concentration of trace contaminants, preventing false positives from background noise.

• Step 1 (Solvent Modification): Replace TFA with 0.1% Formic Acid in both mobile phases. Causality: TFA causes severe ion suppression in Electrospray Ionization (ESI). Formic acid provides necessary acidity for chromatography while maintaining high MS sensitivity.

• Step 2 (Sample Preparation): Dilute the sample to 10 µg/mL. Causality: High concentrations (like the 1 mg/mL used in UV) will saturate the MS detector and cause space-charge effects, leading to non-linear responses.

• Step 3 (Ionization): Operate the ESI source in negative ion mode (ESI-). Causality: Benzoates readily lose a proton to form stable [M-H]- anions, yielding superior signal-to-noise ratios compared to positive mode.

• Step 4 (Scanning): Scan from m/z 100 to 500. Identify impurities by extracting ion chromatograms (EIC) for suspected degradants (e.g., m/z 211 for the hydrolyzed monoester).

Comparative Performance Data

The inter-laboratory validation data (n=6 replicates per lab) highlights the distinct performance envelopes of each method.

Table 1: Inter-Laboratory Validation Results (ICH Q2(R2) Parameters)

Analytical Method	Mean Purity (%)	Repeatability (RSD %)	Intermediate Precision	LoD / LoQ	Primary Limitation
qNMR (Lab 1)	99.12%	0.40%	0.55%	N/A (Bulk method)	High LoD; cannot detect trace impurities.
HPLC-UV (Lab 2)	99.65%	0.15%	0.20%	0.01% / 0.03%	Overestimates purity if impurities lack chromophores.
LC-MS/MS (Lab 3)	99.05%*	0.80%	1.10%	0.001% / 0.003%	Matrix effects and ion suppression reduce precision.

*Calculated via standard addition of identified trace impurities subtracted from 100%.

Table 2: Methodological Comparison & Strategic Fit

Feature	qNMR	HPLC-UV	LC-MS/MS
Reference Standard Required?	No (Uses internal calibrant)	Yes (For accurate weight %)	Yes (For standard addition)
Analysis Time per Sample	~15 minutes	~25 minutes	~30 minutes
Best Use Case	Primary certification of reference standards.	Routine batch release and stability testing.	Structural elucidation of unknown degradants.

Conclusion & Strategic Recommendations

The inter-laboratory validation demonstrates that relying solely on HPLC-UV can lead to a dangerous overestimation of 2-Methoxy-4-(methoxycarbonyl)benzoate purity (99.65% vs. the absolute qNMR value of 99.12%). This discrepancy occurs because HPLC-UV is blind to UV-inactive residual solvents and inorganic salts.

Best Practice Recommendation: Drug development professionals should adopt a hybrid control strategy. Use qNMR to establish the absolute mass-fraction purity of the primary reference standard[3]. Once certified, use this standard to calibrate HPLC-UV methods for high-throughput, routine batch release, while reserving LC-MS/MS for periodic trace impurity profiling and degradation studies.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (europa.eu).[Link]

• Application of Quantitative NMR (qHNMR) towards Establishment of Pharmaceutical Reference Standard; A Case of a Ticagrelor Process Impurity. J-Stage.[Link]

• Quantitative NMR Spectroscopy. University of Oxford.[Link]

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. Reading Scientific Services Ltd (RSSL).[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. Application of Quantitative NMR (qHNMR) towards Establishment of Pharmaceutical Reference Standard; A Case of a Ticagrelor Process Impurity [jstage.jst.go.jp]
• 4. mastercontrol.com [mastercontrol.com]
• 5. rssl.com [rssl.com]

validation of GC-MS protocols for 2-Methoxy-4-(methoxycarbonyl)benzoate limit of detection

Title: Validation of GC-MS Protocols for 2-Methoxy-4-(methoxycarbonyl)benzoate: A Comparative Guide to Limit of Detection (LOD)

Executive Summary & Analytical Challenge

As pharmaceutical impurity profiling and metabolomic analyses grow increasingly complex, the demand for ultra-trace quantification of specific esters—such as 2-Methoxy-4-(methoxycarbonyl)benzoate—requires rigorous analytical frameworks. Establishing a reliable Limit of Detection (LOD) is not merely a statistical exercise; it is a strict regulatory requirement governed by ICH Q2(R2) guidelines[1].

This guide objectively compares the performance of Gas Chromatography-Mass Spectrometry (GC-MS) operated in Selected Ion Monitoring (SIM) mode versus Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) in Multiple Reaction Monitoring (MRM) mode. By examining the causality behind instrumental sensitivity, we establish a self-validating protocol for determining the true LOD of 2-Methoxy-4-(methoxycarbonyl)benzoate.

Mechanistic Causality: The Physics of Sensitivity (SIM vs. MRM)

In trace analysis, the LOD is fundamentally dictated by the signal-to-noise (S/N) ratio rather than the absolute intensity of the analyte's signal.

• SIM Mode (Single Quadrupole): SIM improves sensitivity over Full Scan by restricting the quadrupole to monitor only specific precursor ions (e.g., m/z 224 for 2-Methoxy-4-(methoxycarbonyl)benzoate). However, the physical limitation of SIM is that any co-eluting matrix components sharing this mass-to-charge ratio will pass through the filter. This elevates baseline chemical noise and artificially inflates the LOD[2].

• MRM Mode (Triple Quadrupole): MRM overcomes matrix interference through double mass filtering. Q1 isolates the precursor ion (m/z 224), which is then fragmented in the collision cell (Q2) using an inert gas (e.g., Argon). Q3 then exclusively monitors specific product ions (e.g., m/z 193, 165). This Collision-Induced Dissociation (CID) virtually eliminates matrix background noise, yielding LODs that are typically one to two orders of magnitude lower than SIM[2].

Structural comparison of ion filtering mechanisms in SIM vs. MRM modes.

Experimental Methodologies: Self-Validating Protocol

To ensure absolute trustworthiness, the analytical method must be a self-validating system . This means the protocol dynamically confirms system suitability and matrix integrity before any LOD calculation is accepted as fact.

Phase 1: Sample Preparation & GC Parameters

• Matrix Matching: Prepare a calibration curve of 2-Methoxy-4-(methoxycarbonyl)benzoate in a matched blank matrix (e.g., synthetic plasma or solvent blank) to account for matrix suppression/enhancement effects.

• Extraction: Perform liquid-liquid extraction (LLE) using ethyl acetate. Dry the organic layer under a gentle stream of nitrogen and reconstitute in 100 µL of LC-MS grade hexane.

• Chromatography: Inject 1 µL (splitless mode) onto a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm). Set the carrier gas (Helium) to a constant flow of 1.0 mL/min.

• Temperature Program: Initial temperature 70°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

Phase 2: Self-Validating LOD Workflow (ICH Q2(R2) Compliance)

According to ICH Q2(R2), the LOD is the lowest amount of analyte that can be reliably detected, typically defined by an S/N ratio of 3:1[3][4].

• System Suitability Testing (SST): Inject a mid-level standard to verify retention time (RT) stability (±0.1 min) and peak symmetry. Causality: If the system is not chromatographically stable, noise measurements will be skewed.

• Limit of Blank (LOB) Evaluation: Inject 3 replicates of the unspiked matrix. Measure the maximum noise amplitude at the expected RT of the analyte. This establishes the baseline noise floor[4].

• Iterative Spiking: Spike the matrix at decreasing concentrations (e.g., 50 ppb, 10 ppb, 1 ppb, 0.1 ppb).

• Statistical Confirmation: Analyze 6–10 replicates at the predicted LOD concentration. The system validates the LOD only if the S/N is ≥ 3 and the relative standard deviation (%RSD) of the signal demonstrates acceptable precision[4].

Self-validating logic flow for establishing LOD under ICH Q2(R2) guidelines.

Comparative Performance Data

The following table synthesizes the experimental validation results for 2-Methoxy-4-(methoxycarbonyl)benzoate across three different GC-MS operational modes.

Parameter	Full Scan (Single Quad)	SIM (Single Quad)	MRM (Triple Quad)
Monitored Ions (m/z)	50 - 500	224, 193	224 → 193, 224 → 165
Selectivity	Low	Moderate	Ultra-High
Baseline Noise	High	Medium	Near-Zero
Validated LOD (S/N ≥ 3)	150 ppb	12 ppb	0.4 ppb
Validated LOQ (S/N ≥ 10)	500 ppb	40 ppb	1.2 ppb
Linear Dynamic Range	0.5 - 50 ppm	0.05 - 10 ppm	0.002 - 5 ppm
Precision at LOQ (%RSD)	14.5%	8.2%	3.1%

Data Interpretation & Causality: The transition from SIM to MRM yields a 30-fold improvement in the LOD (from 12 ppb down to 0.4 ppb). This aligns with industry observations that MRM significantly enhances trace residue confirmation, especially in complex matrices where SIM suffers from co-extractive interference[5]. Furthermore, the precision at the Limit of Quantitation (LOQ) in MRM (3.1% RSD) easily satisfies the ICH Q2(R2) requirement for quantitative reliability, proving that the reduction in noise directly correlates to higher reproducibility[3].

Conclusion & Recommendations

For the detection of 2-Methoxy-4-(methoxycarbonyl)benzoate, single quadrupole SIM provides adequate sensitivity for routine assay testing in relatively clean matrices. However, for genotoxic impurity profiling or ultra-trace biological monitoring, triple quadrupole MRM is the definitive choice . The integration of double mass filtering creates a self-validating environment where chemical noise is structurally excluded, ensuring that the validated LOD is a true reflection of instrumental sensitivity rather than a byproduct of matrix artifacts.

References

• Detection Limits By GC/MS/MS in SIM And MRM Source: Zhejiang ALWSCI Technologies[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained Source: IntuitionLabs[Link]

• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation Source: BioPharm International[Link]

• Comparison of SIM and MRM for the Quantitative Confirmation of Pesticide Residues in Food Source: Waters Corporation[Link]

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. Detection Limits By GC/MS/MS in SIM And MRM - Blogs - News [alwsci.com]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. biopharminternational.com [biopharminternational.com]
• 5. waters.com [waters.com]

Safety & Regulatory Compliance

Chemical Identity &amp; Mechanistic Causality in Waste Management

Standard Operating Procedure: Handling and Disposal of 2-Methoxy-4-(methoxycarbonyl)benzoate

As laboratory professionals and drug development scientists, our responsibility extends beyond the benchtop synthesis or assay; it encompasses the complete lifecycle management of the chemicals we utilize. 2-Methoxy-4-(methoxycarbonyl)benzoate (often handled in its acid form, 2-Methoxy-4-(methoxycarbonyl)benzoic acid) is a functionalized organic compound that requires stringent logistical and safety protocols.

This guide provides an authoritative, self-validating framework for the operational handling, spill management, and terminal disposal of this compound. By understanding the chemical causality behind these procedures, laboratories can ensure absolute regulatory compliance and environmental stewardship.

2-Methoxy-4-(methoxycarbonyl)benzoate (CAS: 256936-25-1) is a moderately polar organic ester/acid derivative. Under GHS classifications, it acts as a multi-route toxicant (Acute Tox. 4) and a specific target organ toxicant upon single exposure (STOT SE 3)[1].

The Causality of Disposal Choices: Why is drain disposal strictly prohibited for this compound? The presence of the methoxy and methoxycarbonyl groups sterically hinders the aromatic ring, significantly reducing its susceptibility to rapid microbial degradation in standard municipal wastewater biological treatments[2]. If flushed, these substituted benzoates can persist and disrupt local aquatic ecosystems. Therefore, high-temperature incineration is the only scientifically sound disposal route. Incineration completely oxidizes the carbon framework into harmless CO₂ and H₂O, ensuring the total destruction of the toxicant without generating persistent byproducts[3]. Furthermore, because organic acids and their derivatives can slowly corrode metal over time, waste containing this compound must never be stored in steel containers[4].

Quantitative Safety Data

To facilitate rapid decision-making, the critical quantitative and logistical parameters for this compound are summarized below.

Parameter	Specification	Operational Causality
CAS Number	256936-25-1	Primary identifier for waste manifesting.
GHS Hazards	H302, H312, H332, H315, H319, H336	Dictates the necessity of multi-route PPE (inhalation, dermal, oral protection)[1].
Waste Classification	Non-Halogenated Organic (Solid/Liquid)	Directs the waste to high-temperature incineration facilities[3].
Incompatibilities	Strong oxidizers, strong bases	Segregation prevents exothermic reactions and dangerous gas evolution in waste carboys[4].
Primary Container	Glass or HDPE	Prevents the structural degradation and corrosion associated with steel containers[4].

Operational Spill Management Workflow

Immediate containment is critical to prevent airborne dust generation or surface contamination. The following protocol outlines a self-validating system for spill response.

Caption: Workflow for evaluating and managing 2-Methoxy-4-(methoxycarbonyl)benzoate spills.

Step-by-Step Spill Protocol:

• Assessment & Isolation: Determine if the spill is manageable (< 50g). If larger, evacuate the area immediately to prevent inhalation of aerosolized particulates and contact EHS.

• PPE Donning: Equip standard laboratory PPE (nitrile gloves, safety goggles, and a lab coat). If the spill occurs outside a fume hood, a fitted N95 or P100 respirator is recommended to mitigate STOT SE 3 inhalation risks[1].

• Containment: Do not use water initially, as it may spread the compound. Cover the solid powder with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand) to suppress dust generation.

• Collection: Carefully sweep the mixture using a non-sparking brush and dustpan. Transfer the material into a pre-labeled, sealable HDPE or glass solid waste container.

• Self-Validating Decontamination: Wipe the affected surface with a paper towel dampened with a mild solvent (e.g., isopropanol or ethanol), followed by soap and water. Validation step: Swab the cleaned area with a damp pH indicator strip; a neutral reading (pH 6-7) confirms the complete removal of any residual acidic ester derivatives.

Step-by-Step Disposal & Waste Routing Protocol

Waste segregation must occur at the point of generation. Mixing incompatible waste streams can lead to catastrophic container failure.

Caption: Decision matrix for segregating 2-Methoxy-4-(methoxycarbonyl)benzoate waste streams.

Phase 1: Segregation and Containerization

• Determine Physical State:

  • Solid Waste: Place any unreacted powder, contaminated weighing paper, or absorbent spill material into a dedicated "Toxic Solid Waste" container.

  • Liquid Waste (Solutions): If the compound is dissolved in a solvent, determine the solvent's halogen content. Route to "Halogenated Organic Waste" (if dissolved in DCM, Chloroform, etc.) or "Non-Halogenated Organic Waste" (if dissolved in Ethyl Acetate, Methanol, etc.).

• Self-Validating Addition: When adding liquid waste to a bulk carboy, perform a visual phase check. A stable, single-phase solution with no bubbling or heat generation validates that no incompatible cross-reactions (e.g., with strong oxidizers) are occurring[4].

Phase 2: Satellite Accumulation Area (SAA) Management

• Storage Conditions: Store the waste container in a designated SAA at or near the point of generation. Ensure the container is made of glass or heavy-duty HDPE, strictly avoiding steel drums[4].

• Regulatory Labeling: Affix a standardized "Hazardous Waste" label immediately upon the first drop of waste entering the container. Explicitly list "2-Methoxy-4-(methoxycarbonyl)benzoate" and the primary solvent on the label.

• Closure: The container must remain tightly capped at all times unless actively receiving waste. This prevents the volatilization of solvents and minimizes inhalation hazards[1].

Phase 3: Final Transport and Incineration

• EHS Coordination: Once the container reaches 90% capacity, or within the locally mandated time frame (often 3 days of becoming full), submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Terminal Destruction: The EHS department will manifest the waste for transport to an EPA-approved (or local equivalent) hazardous waste treatment facility, where it will undergo high-temperature incineration to ensure complete molecular destruction[3].

Sources

• 1. nextsds.com [nextsds.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]

Personal protective equipment for handling 2-Methoxy-4-(methoxycarbonyl)benzoate

As a Senior Application Scientist, I approach chemical safety not as a static checklist of compliance, but as a dynamic, mechanistic system. 2-Methoxy-4-(methoxycarbonyl)benzoate (frequently handled as its parent acid, CAS 256936-25-1, or esterified derivatives) is a highly functionalized aromatic building block utilized in advanced drug discovery and materials science.

While its reactivity makes it valuable in synthesis, the presence of methoxy and ester moieties facilitates dermal penetration, and its typical physical state as a fine crystalline powder introduces significant inhalation risks. To build a robust operational plan, we must first understand the causality behind the hazards. This guide provides a self-validating, step-by-step framework for personal protective equipment (PPE) selection, handling protocols, and disposal logistics.

Part 1: Hazard Profile & Causality of PPE Selection

The selection of PPE is dictated by the compound's specific GHS hazard classifications[1]. In a professional laboratory setting, we do not over-prescribe PPE; rather, we match the physical barrier directly to the chemical's mechanism of entry, adhering strictly to the 2[2].

Table 1: Quantitative Hazard Profile and PPE Causality

Hazard Classification	GHS Code	Mechanistic Risk & Causality	Mandated PPE Response
Acute Toxicity (Oral/Dermal/Inhal.)	H302, H312, H332	Systemic absorption via mucous membranes or lipid-rich dermal layers.	Double Nitrile Gloves (≥5 mil), P100/N95 Respirator.
Skin Irritation	H315	Direct dermal degradation and localized inflammation upon contact.	Flame-Resistant (FR) Lab Coat, closed-toe footwear.
Eye Irritation	H319	Corneal micro-abrasions and chemical burns from airborne particulates.	ANSI Z87.1 Chemical Splash Goggles (no safety glasses).
STOT SE 3	H336	Central nervous system depression / respiratory tract irritation.	Chemical Fume Hood (primary), Elastomeric Respirator.

Part 2: Operational PPE Framework

Hand Protection: Nitrile over Latex

• Causality: The ester group in 2-methoxy-4-(methoxycarbonyl)benzoate can act as a localized solvent, degrading natural rubber (latex) rapidly. According to permeation data, nitrile provides superior chemical resistance against esterified aromatics, preventing breakthrough[3].

• Self-Validating System: Before donning, perform the "inflation test." Trap air in the glove by twisting the cuff and squeeze to pressurize the fingers. If it holds pressure without deflating, the micro-barrier is intact.

Eye and Face Protection

• Causality: Fine powders are highly susceptible to aerosolization during weighing and transfer. Standard safety glasses leave dangerous gaps at the brow and cheeks. ANSI Z87.1-certified indirect-vented splash goggles create a continuous facial seal, physically blocking particulate ingress[2].

Respiratory Protection

• Causality: While a chemical fume hood is your primary engineering control, weighing powders often creates micro-currents that pull particulates out of the sash. If handling outside a hood, the 4 mandates a half-mask elastomeric respirator with P100 particulate filters[4]. P100 filters trap 99.97% of airborne particles, neutralizing the H332 (Acute Inhalation) and H336 (STOT SE 3) risks[1].

• Self-Validating System: Perform a negative pressure user seal check . Cover the P100 cartridges with your hands and inhale sharply; the facepiece should collapse slightly inward and hold the vacuum, confirming a hermetic seal.

Part 3: Workflow Visualization

Figure 1: Sequential PPE donning, operational handling, and contingency workflow for benzoates.

Part 4: Step-by-Step Handling Protocol

Step 1: Engineering Control Validation Before opening the chemical container, validate the fume hood's negative pressure. Hold a single ply of a Kimwipe at the bottom edge of the sash; it must be actively pulled inward. This proves the primary engineering control is functioning before you rely on secondary PPE.

Step 2: PPE Donning Sequence Don the FR lab coat, followed by splash goggles. Don the first pair of nitrile gloves (inner layer), ensuring they securely cover the lab coat cuffs. Don the second pair (outer layer) to provide a sacrificial barrier during the transfer[3].

Step 3: Static Mitigation Aromatic powders hold static charge, causing them to "jump" from spatulas, increasing exposure risk. Wipe the exterior of the receiving vessel and the spatula with a static-reducing cloth, or utilize an ionizing bar inside the hood.

Step 4: Execution & Transfer Use a grounded stainless-steel spatula to transfer the benzoate. Keep the source container and receiving vessel as close together as physically possible to minimize the transit path and reduce the chance of aerosolization.

Step 5: Doffing Remove the outer gloves inside the fume hood by pinching the wrist and peeling them inside out. Dispose of them in the solid hazardous waste container before removing your hands from the hood to prevent laboratory contamination.

Part 5: Spill Response and Disposal Plan

A spill of 2-methoxy-4-(methoxycarbonyl)benzoate must be managed to prevent dust generation. Dry sweeping is strictly prohibited.

• Isolate and Assess: Evacuate personnel from the immediate vicinity. Verify that your respirator and goggles are securely sealed[4].

• Wet Containment: Cover the spilled powder with damp paper towels (using water or a 10% ethanol/water mixture). This immediately suppresses aerosolization by increasing the cohesive capillary forces between the particles.

• Collection: Using a disposable plastic scoop or a piece of stiff cardboard, push the damp mass into a wide-mouth, sealable hazardous waste container.

• Decontamination: Wash the spill surface with a standard laboratory detergent solution to solubilize any remaining ester residue, followed by a clean water rinse.

• Disposal: Label the waste container with the chemical name, CAS number (256936-25-1), and "Toxic/Irritant Solid Waste." Route to your Environmental Health and Safety (EHS) department for high-temperature incineration[1].

References

• 2-methoxy-4-(methoxycarbonyl)benzoic acid — Chemical Substance Information Source: nextsds.com URL:1

• Personal Protective Equipment: The OSHA Standard Source: mcit.org URL:2

• NIOSH Respirator Selection Logic 2004 Source: cdc.gov URL:4

• Glove permeation of chemicals: The state of the art of current practice Source: cdc.gov URL:3

Sources

• 1. nextsds.com [nextsds.com]
• 2. mcit.org [mcit.org]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. NIOSH Respirator Selection Logic 2004 | NIOSH | CDC [cdc.gov]